2-(tert-Butyl)-2-methyloxetan-3-amine

Core Science & Biosynthesis

Synthesis of 2-(tert-Butyl)-2-methyloxetan-3-amine

An In-Depth Technical Guide to the

Authored by: A Senior Application Scientist

Introduction: The Significance of Substituted Oxetanes in Modern Drug Discovery

The oxetane motif has emerged as a highly valuable structural unit in medicinal chemistry. Its incorporation into drug candidates can lead to significant improvements in physicochemical properties. Specifically, 3,3-disubstituted oxetanes are recognized as effective bioisosteres for gem-dimethyl and carbonyl groups. This substitution can enhance metabolic stability and aqueous solubility while reducing lipophilicity[1][2]. The polarity of the oxetane ring contributes to improved drug-like properties such as solubility, permeability, and metabolic stability[1]. The growing interest in amino-oxetane motifs, both as potential amide isosteres and as valuable pharmacophores in their own right, has spurred considerable innovation in their synthesis[3]. This guide provides a comprehensive overview of a proposed synthetic route to 2-(tert-Butyl)-2-methyloxetan-3-amine, a specific and potentially valuable building block for drug discovery programs.

Proposed Synthetic Pathway Overview

The synthesis of 2-(tert-Butyl)-2-methyloxetan-3-amine can be logically approached in a two-stage process. The initial stage focuses on the construction of the sterically hindered 2,2-disubstituted oxetane ring to form the ketone intermediate. The second stage involves the conversion of this ketone to the desired primary amine.

Caption: Proposed two-stage synthetic approach.

Stage 1: Synthesis of 2-(tert-Butyl)-2-methyloxetan-3-one

The synthesis of 2,2-disubstituted oxetanes can be achieved through various cyclization strategies[3]. A plausible approach for the synthesis of the ketone intermediate, 2-(tert-Butyl)-2-methyloxetan-3-one, would be adapted from methods developed for other 2,2-disubstituted oxetanes, such as rhodium-catalyzed carbene O–H insertion followed by C–C bond formation[3][4].

Conceptual Experimental Protocol: Synthesis of 2-(tert-Butyl)-2-methyloxetan-3-one

This protocol is a conceptual adaptation based on established methods for synthesizing substituted oxetanes.

• Preparation of a Diazo Precursor: A suitable starting material, such as a β-hydroxy ester derived from pinacolone, would first be converted to a diazo compound.

• Rhodium-Catalyzed O-H Insertion and Cyclization:

  • To a solution of the diazo precursor in a suitable solvent (e.g., dichloromethane), a rhodium catalyst (e.g., Rh₂(OAc)₄) is added.

  • The reaction is typically stirred at room temperature until the diazo compound is consumed (monitored by TLC).

  • The resulting product from this step would be a β-ketoester with the oxetane ring formed.

• Decarboxylation: The β-ketoester is then subjected to decarboxylation, for instance, using Krapcho decarboxylation conditions (e.g., LiCl in DMSO at elevated temperatures), to yield 2-(tert-Butyl)-2-methyloxetan-3-one.

• Purification: The crude product is purified by flash column chromatography on silica gel.

Stage 2: Reductive Amination to 2-(tert-Butyl)-2-methyloxetan-3-amine

The conversion of the ketone intermediate to the target primary amine is a standard transformation that can be achieved via reductive amination. This is a key reaction for the functionalization of oxetan-3-ones[1].

Caption: Reductive amination workflow.

Detailed Experimental Protocol: Reductive Amination

This protocol is based on general procedures for the reductive amination of ketones.

Reagent/Parameter	Quantity/Value	Rationale
2-(tert-Butyl)-2-methyloxetan-3-one	1.0 equiv	The ketone substrate.
Ammonium Acetate	10-20 equiv	Serves as the ammonia source for imine formation.
Sodium Cyanoborohydride	1.5-2.0 equiv	A mild reducing agent selective for the iminium ion.
Solvent	Methanol	A common protic solvent for reductive amination.
Temperature	Room Temperature	Mild conditions are typically sufficient.
Reaction Time	12-24 hours	To ensure complete conversion.

Step-by-Step Procedure:

• To a solution of 2-(tert-Butyl)-2-methyloxetan-3-one in methanol, add ammonium acetate.

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the intermediate imine.

• Add sodium cyanoborohydride portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the careful addition of dilute aqueous HCl.

• Basify the mixture with aqueous NaOH to a pH > 10.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(tert-Butyl)-2-methyloxetan-3-amine.

Characterization of 2-(tert-Butyl)-2-methyloxetan-3-amine

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Data
¹H NMR	Resonances corresponding to the tert-butyl, methyl, oxetane ring protons, and the amine protons.
¹³C NMR	Signals for all eight carbon atoms in the molecule.
Mass Spec (ESI)	[M+H]⁺ peak corresponding to the molecular weight of the product (144.23 g/mol ).
Purity (HPLC/LC-MS)	>95%

Alternative Synthetic Considerations

An alternative approach to the amine could involve the use of N-(tert-butylsulfinyl)imines. The addition of organometallic reagents to oxetan-3-tert-butylsulfinimine has been shown to be a convenient method for accessing structurally diverse 3-aminooxetanes[2]. In this context, one could envision a route where the tert-butyl and methyl groups are introduced sequentially via nucleophilic addition to a suitable oxetane-based sulfinimine.

Conclusion

The synthesis of 2-(tert-Butyl)-2-methyloxetan-3-amine, while not explicitly detailed in the current literature, can be confidently approached using established synthetic methodologies. The proposed two-stage route, involving the formation of a 2,2-disubstituted oxetan-3-one intermediate followed by reductive amination, provides a logical and feasible pathway to this valuable building block. The protocols and strategies outlined in this guide offer a solid foundation for researchers and drug development professionals seeking to incorporate this and similar substituted amino-oxetanes into their discovery programs.

References

• Taylor & Francis. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Link]

• Georg Thieme Verlag. (n.d.). Oxetanes and Oxetan-3-ones. Science of Synthesis. [Link]

• PubChem. (2026, March 23). 2-Tert-butyl-2-methyl-oxetan-3-amine. National Center for Biotechnology Information. [Link]

• ACS Publications. (2010, February 8). Reactions of Oxetan-3-tert-butylsulfinimine for the Preparation of Substituted 3-Aminooxetanes. Organic Letters. [Link]

• PMC. (n.d.). Synthesis of Di-, Tri-, and Tetrasubstituted Oxetanes by Rhodium-Catalyzed O=H Insertion and C=C Bond-Forming Cyclization. National Center for Biotechnology Information. [Link]

• Beilstein Journals. (2025, June 27). Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• ACS Publications. (2016, September 15). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

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Characterization of 2-(tert-Butyl)-2-methyloxetan-3-amine: A Technical Guide for Advanced Scaffold Design

Executive Summary & Rationale

In contemporary medicinal chemistry, the shift toward highly sp³-rich, three-dimensional scaffolds has been driven by the need to improve the clinical success rates of small molecules. Among these scaffolds, the oxetane ring has emerged as a privileged bioisostere for carbonyls and gem-dimethyl groups [1]. However, as targets become more challenging, the need for highly specialized building blocks has grown.

2-(tert-Butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6) represents a pinnacle of such specialized design. By combining the polar, low-lipophilicity oxetane core with an extremely sterically demanding 2-tert-butyl-2-methyl substitution pattern, this molecule provides a unique microenvironment for the adjacent primary amine. As a Senior Application Scientist, I have observed that incorporating this specific building block into a drug candidate not only modulates the basicity of the amine but also imparts profound metabolic shielding, making it a highly valuable asset for overcoming pharmacokinetic (PK) liabilities.

Physicochemical Profiling & The Causality of Steric Shielding

To utilize 2-(tert-Butyl)-2-methyloxetan-3-amine effectively, one must understand the causality behind its physicochemical behavior. The properties of this molecule are governed by three interacting phenomena:

• The Inductive Effect of Oxygen: The highly electronegative oxygen atom in the four-membered ring exerts a strong electron-withdrawing effect on the adjacent C3 position. This significantly lowers the pKa of the primary amine compared to acyclic aliphatic amines, reducing physiological protonation and thereby improving membrane permeability (LogD) [2].

• The Thorpe-Ingold Effect: Unsubstituted oxetanes can be susceptible to acid-catalyzed ring opening. However, the massive gem-dialkyl substitution (tert-butyl and methyl) at the C2 position compresses the external C-C-C bond angles. Thermodynamically, this forces the internal ring angle to close, substantially increasing the kinetic barrier to ring opening and stabilizing the heterocycle [3].

• Metabolic Shielding: The tert-butyl group acts as an umbrella over the C3 amine. When this amine is converted into an amide or secondary amine during library synthesis, the steric bulk prevents the approach of metabolizing enzymes such as monoamine oxidases (MAOs), peptidases, and Cytochrome P450s (CYPs).

Table 1: Comparative Physicochemical Properties

The following table summarizes the quantitative impact of the oxetane and steric bulk on key properties, allowing for easy comparison against standard amine building blocks.

Property	Isopropylamine	Oxetan-3-amine	2-(tert-Butyl)-2-methyloxetan-3-amine
Molecular Weight ( g/mol )	59.11	73.09	143.23
Amine pKa (approx.)	~10.6	~8.5	~8.2
LogP (calculated)	0.28	-0.62	1.45
Steric Hindrance (A-value)	Low	Low	Extremely High
Metabolic Stability (HLM)	Low	Moderate	High

Mechanistic Pathway Visualization

The following diagram illustrates the logical relationships between the structural features of 2-(tert-Butyl)-2-methyloxetan-3-amine and its resulting physicochemical benefits.

Mechanistic pathway showing how structural features modulate physicochemical properties.

Structural Characterization Protocols

Because of the high ring strain and massive steric crowding, validating the structural integrity of 2-(tert-Butyl)-2-methyloxetan-3-amine during synthesis is critical. The following self-validating NMR protocol ensures accurate characterization.

Protocol 1: 1D and 2D NMR Characterization of the Hindered Oxetane

Objective: To unambiguously assign the strained oxetane protons and confirm the presence of the intact ring.

• Sample Preparation: Dissolve 15 mg of the amine in 0.6 mL of CDCl₃. If the amine is a hydrochloride salt, use CD₃OD or DMSO-d₆ to ensure sharp signals.

• ¹H NMR Acquisition (400 MHz or higher):

  • C4 Protons: Look for a highly distinct ABX spin system. The two protons on C4 are diastereotopic due to the adjacent chiral center at C3. You will observe two doublets of doublets (dd) between 4.20–4.80 ppm. The geminal coupling constant ( 2J ) will be roughly 6–8 Hz, which is characteristic of oxetane methylene protons.

  • C3 Proton: Observe the multiplet around 3.50–3.90 ppm. This proton couples to the C4 protons and is shifted downfield by both the ring strain and the adjacent amine.

  • Alkyl Region: The tert-butyl group will appear as a massive singlet (9H) around 0.90–1.10 ppm, and the C2 methyl as a singlet (3H) around 1.30–1.50 ppm.

• ¹³C NMR Acquisition:

  • Verify the C2 quaternary carbon. Due to the extreme steric crowding and attachment to oxygen, it will be shifted significantly downfield (typically 85–95 ppm).

  • The C4 carbon will appear around 75–80 ppm, and the C3 carbon around 55–60 ppm.

• Validation (COSY/HSQC): Use a ¹H-¹H COSY spectrum to confirm the coupling between the C3 proton and the C4 diastereotopic protons. Use HSQC to ensure the quaternary C2 carbon shows no proton correlation, validating the gem-dialkyl substitution.

Application Workflow: Hindered Amide Coupling

A common failure point in drug discovery programs utilizing this scaffold is the inability to couple the C3 amine to carboxylic acids using standard conditions (e.g., EDC/HOBt). The tert-butyl group creates a severe steric clash with incoming electrophiles. To overcome this, a highly reactive coupling reagent combined with thermal promotion is required.

Protocol 2: High-Steric Amide Coupling Workflow

Objective: To successfully synthesize an amide derivative of 2-(tert-Butyl)-2-methyloxetan-3-amine.

• Activation: In a dry vial under nitrogen, dissolve the carboxylic acid (1.2 eq) in anhydrous DMF (0.2 M). Add HATU (1.3 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes to form the active HOAt ester.

• Amine Addition: Add 2-(tert-Butyl)-2-methyloxetan-3-amine (1.0 eq) to the reaction mixture.

• Thermal Promotion: Standard room-temperature stirring will result in <10% conversion. Heat the reaction mixture to 60–80 °C using an oil bath or subject it to microwave irradiation (80 °C, 30 minutes). Causality: The thermal energy is required to overcome the immense activation energy barrier imposed by the tert-butyl group blocking the nucleophilic trajectory of the amine.

• LC-MS Monitoring: Monitor the reaction via LC-MS. Look for the consumption of the activated ester mass. The product mass will often show a delayed retention time due to the lipophilic tert-butyl group.

• Workup & Purification: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash heavily with brine (to remove DMF), dry over Na₂SO₄, and purify via preparative HPLC.

Experimental workflow for overcoming steric hindrance during amide coupling.

References

• Wuitschik, G., Carreira, E. M., Wagner, B., Fischer, H., Parrilla, I., Schuler, F., Rogers-Evans, M., & Müller, K. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227–3246.[Link]

• Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12233.[Link]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition, 49(48), 9052–9067.[Link]

A Technical Guide to the Structural Elucidation of 2-(tert-Butyl)-2-methyloxetan-3-amine via NMR and Mass Spectrometry

Abstract

This technical guide provides a comprehensive framework for the structural characterization of 2-(tert-Butyl)-2-methyloxetan-3-amine, a substituted oxetane with potential utility as a building block in medicinal and materials chemistry. Due to the absence of published experimental spectra for this specific compound, this document presents a detailed analysis based on predicted data derived from foundational spectroscopic principles and data from analogous structures. We outline robust, field-proven protocols for data acquisition via Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The core of this guide is a deep dive into the interpretation of the predicted spectra, including ¹H NMR, ¹³C NMR, and key mass fragmentation pathways, offering researchers a validated roadmap for the analysis of this and structurally related molecules.

Introduction: The Significance of Oxetanes and Structural Verification

The oxetane ring is a strained four-membered ether that has garnered significant attention in drug discovery.[1][2] Its unique stereochemical and physicochemical properties—such as improved aqueous solubility, metabolic stability, and its ability to act as a hydrogen bond acceptor—make it a desirable surrogate for other functional groups like gem-dimethyl or carbonyl groups.[1][3] The target molecule, 2-(tert-Butyl)-2-methyloxetan-3-amine, combines this valuable scaffold with a primary amine, a key functional group for further synthetic elaboration.

Accurate structural elucidation is the bedrock of chemical research and development. It confirms synthetic success, enables the establishment of structure-activity relationships (SAR), and is a prerequisite for intellectual property claims. NMR and Mass Spectrometry are the principal tools for this purpose, providing orthogonal and complementary data to build a complete and unambiguous picture of the molecular architecture.

Molecular Structure and Predicted Spectroscopic Features

The foundational step in any spectral analysis is to examine the target structure and predict the expected spectroscopic signatures.

• Molecular Formula: C₈H₁₇NO[4]

• Molecular Weight (Monoisotopic): 143.1310 g/mol [4]

• IUPAC Name: 2-tert-butyl-2-methyloxetan-3-amine[4]

The structure, presented below with systematic numbering for NMR assignment, contains several key features that will give rise to distinct signals.

Caption: Fig 1. Structure of 2-(tert-Butyl)-2-methyloxetan-3-amine with numbering for NMR assignments.

Predicted Features:

• ¹H NMR: Six distinct proton environments are expected. The tert-butyl group should appear as a sharp singlet integrating to 9 protons. The C5-methyl group will be another singlet (3H). The three protons on the oxetane ring (H3, H4a, H4b) will show complex splitting patterns due to geminal and vicinal coupling. The two amine protons may appear as a broad singlet.

• ¹³C NMR: Eight distinct carbon signals are anticipated, as all carbons are in unique chemical environments.

• Mass Spec: The molecular ion peak [M]⁺ should be observed at m/z 143. A key fragmentation is the loss of the bulky tert-butyl group, which would result in a stable cation at m/z 86.

Experimental Methodologies

The following protocols describe a robust approach to acquiring high-quality spectral data for this compound.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve ~10 mg of purified 2-(tert-Butyl)-2-methyloxetan-3-amine in 0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition:

  • Instrument: 400 MHz (or higher) NMR Spectrometer.

  • Pulse Program: Standard single-pulse (zg30).

  • Acquisition Parameters: Spectral width of 12 ppm, 32 scans, relaxation delay of 2 seconds.

• ¹³C NMR Acquisition:

  • Instrument: Same as ¹H NMR, operating at ~100 MHz for ¹³C.

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Parameters: Spectral width of 220 ppm, 1024 scans, relaxation delay of 2 seconds.

• 2D NMR (Optional but Recommended): Acquire COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) spectra to confirm proton-proton coupling and directly link protons to their attached carbons, respectively.[5][6]

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw Free Induction Decay (FID) data using standard NMR processing software.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in methanol or acetonitrile.

• Ionization Method: Utilize Electron Ionization (EI) for fragmentation analysis and Electrospray Ionization (ESI) for accurate mass determination of the molecular ion.

  • EI Conditions: 70 eV electron energy.[2]

  • ESI Conditions: Positive ion mode; spray voltage ~3.5 kV; capillary temperature ~275 °C.

• Mass Analysis:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is preferred for accurate mass measurements. A quadrupole instrument is sufficient for basic fragmentation analysis.[1]

  • Scan Range: Scan from m/z 40 to 250 to ensure capture of the molecular ion and all relevant fragments.

• Data Analysis: Identify the molecular ion peak ([M]⁺ for EI, [M+H]⁺ for ESI) and propose structures for the major fragment ions observed in the spectrum.

Caption: Fig 3. Proposed primary fragmentation pathway for 2-(tert-Butyl)-2-methyloxetan-3-amine.

¹H NMR Spectroscopy (400 MHz, CDCl₃)

The predicted ¹H NMR spectrum provides a detailed map of the proton environments.

Table 2: Predicted ¹H NMR Peak Assignments

Label (Fig 1)	Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale
H₉	~ 1.05	Singlet (s)	9H	C(CH₃)₃	Classic chemical shift for a tert-butyl group. [7]
H₃	~ 1.25	Singlet (s)	3H	C₂-CH₃	Methyl group on a quaternary carbon adjacent to oxygen.
H-N	~ 1.60	Broad Singlet (br s)	2H	-NH₂	Exchangeable protons, often broad.
H3	~ 3.20	Doublet of Doublets (dd)	1H	C₃-H	Methine proton deshielded by adjacent amine and ring strain. Coupled to H4a and H4b.
H4a	~ 4.25	Doublet of Doublets (dd)	1H	C₄-H (cis to amine)	Methylene proton deshielded by adjacent oxygen. Diastereotopic.

| H4b | ~ 4.45 | Doublet of Doublets (dd) | 1H | C₄-H (trans to amine) | Methylene proton deshielded by adjacent oxygen. Further deshielded due to spatial orientation. |

The signals for the oxetane ring protons (H3, H4a, H4b) are the most diagnostic. [2][3]Their distinct chemical shifts arise from their diastereotopic nature and the deshielding effect of the ring oxygen. The coupling constants would be expected in the range of J(geminal, H4a-H4b) ≈ 6-8 Hz and J(vicinal, H3-H4) ≈ 7-9 Hz.

¹³C NMR Spectroscopy (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to show eight distinct signals, confirming the molecule's asymmetry.

Table 3: Predicted ¹³C NMR Peak Assignments

Label (Fig 1)	Predicted δ (ppm)	Carbon Type	Assignment	Rationale
C9	~ 25.0	CH₃	C(CH₃)₃	Carbons of the tert-butyl group.
C5	~ 27.5	CH₃	C₂-CH₃	Methyl carbon on the quaternary center.
C6	~ 35.0	C (Quaternary)	C(CH₃)₃	Quaternary carbon of the tert-butyl group.
C3	~ 55.0	CH	C₃-NH₂	Methine carbon attached to the nitrogen.
C4	~ 75.0	CH₂	C₄-O	Methylene carbon heavily deshielded by the ring oxygen.

| C2 | ~ 82.0 | C (Quaternary) | C₂ | Quaternary carbon deshielded by the ring oxygen. |

The downfield shifts of C2 (~82 ppm) and C4 (~75 ppm) are highly characteristic of carbons bonded to oxygen within a strained oxetane ring. [2]

Conclusion

This guide establishes a comprehensive analytical strategy for the definitive structural elucidation of 2-(tert-Butyl)-2-methyloxetan-3-amine. Through a combination of high-resolution mass spectrometry and NMR spectroscopy (¹H, ¹³C, and 2D), a complete and unambiguous assignment of the molecular structure can be achieved. The predicted data, based on established spectroscopic principles and literature precedents for substituted oxetanes, indicate that the molecule will exhibit a unique and readily interpretable set of spectral signatures. The base peak at m/z 86 in the mass spectrum, corresponding to the loss of the tert-butyl group, and the characteristic downfield shifts of the oxetane ring protons and carbons in the NMR spectra serve as key validation points. This document provides researchers with the necessary protocols and interpretive framework to confidently characterize this and other novel oxetane derivatives.

References

• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(9), 3227–3246. Available at: [Link]

• Cimino, M. G., et al. (2020). Chemical Space Exploration of Oxetanes. International Journal of Molecular Sciences, 21(21), 8199. Available at: [Link]

• Burkhard, J. A., et al. (2015). Synthesis of diversely functionalised 2,2-disubstituted oxetanes: fragment motifs in new chemical space. Chemical Communications, 51(77), 14497-14500. Available at: [Link]

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A Technical Guide to 2-(tert-Butyl)-2-methyloxetan-3-amine: Synthesis, Characterization, and Medicinal Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-(tert-Butyl)-2-methyloxetan-3-amine, a unique trifunctional building block for drug discovery. While the definitive crystal structure of this specific molecule is not publicly available, this document will explore its predicted structural features, a plausible synthetic route, and its potential applications in medicinal chemistry, grounded in the established roles of the oxetane motif.

The Ascendance of the Oxetane Scaffold in Drug Design

The oxetane ring, a four-membered cyclic ether, has emerged from relative obscurity to become a highly valued scaffold in modern medicinal chemistry.[1] Historically, concerns about ring strain and potential instability limited its use.[2] However, extensive research has demonstrated that the oxetane core is surprisingly stable under a wide range of synthetic conditions and offers significant advantages for drug design.[2]

The compact, polar, and three-dimensional nature of the oxetane moiety makes it an attractive tool for modulating the physicochemical and pharmacokinetic properties of drug candidates.[1][3] Its incorporation can lead to improvements in aqueous solubility, metabolic stability, and lipophilicity.[3][4] The U.S. Food and Drug Administration (FDA) has approved four oxetane-containing drugs, including the well-known chemotherapeutic agent Paclitaxel (Taxol®) and its derivatives, validating the utility of this scaffold.[1]

Oxetanes as Versatile Bioisosteres

A primary application of the oxetane ring is as a bioisostere for more common functional groups, allowing for the fine-tuning of molecular properties while maintaining or enhancing biological activity.[5]

• gem-Dimethyl and tert-Butyl Group Replacement: The oxetane ring can serve as a hydrophilic surrogate for sterically similar but more lipophilic groups like the gem-dimethyl or tert-butyl group.[4][5] This substitution can disrupt unfavorable lipophilic interactions and enhance aqueous solubility.[5]

• Carbonyl Group Replacement: 3-Substituted and 3,3-disubstituted oxetanes are effective isosteres of carbonyl groups.[2][5] The oxetane moiety mimics the dipole moment and hydrogen-bond accepting capability of a carbonyl but is generally more resistant to metabolic degradation.[5]

Modulation of Physicochemical Properties

The introduction of an oxetane ring can have a profound and predictable impact on a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties:

Property	Impact of Oxetane Incorporation	Reference
Aqueous Solubility	Can increase solubility by a factor of 4 to over 4000 compared to gem-dimethyl analogues.	[5]
Lipophilicity (LogD)	Typically less lipophilic than their gem-dimethyl counterparts, which can reduce off-target toxicity.	[5]
Basicity (pKa)	The electron-withdrawing nature of the oxetane's oxygen atom can significantly lower the pKa of adjacent amines by approximately 2.7 units. This is a crucial tactic for mitigating issues associated with high basicity, such as hERG channel inhibition.	[5]

Synthesis and Spectroscopic Characterization

While a specific, documented synthesis for 2-(tert-Butyl)-2-methyloxetan-3-amine is not readily found in the literature, a plausible synthetic route can be devised based on established methodologies for constructing substituted oxetanes.

Proposed Synthetic Pathway

A potential route could involve the [2+2] cycloaddition of a suitable ketone with an alkene, followed by functional group manipulation. A more versatile and commonly employed method is the intramolecular cyclization of a 1,3-diol derivative. The following multi-step synthesis is proposed:

Caption: Proposed synthetic workflow for 2-(tert-Butyl)-2-methyloxetan-3-amine.

Experimental Protocol:

• Step 1: Epoxidation: 2,3,3-Trimethylbut-1-ene is reacted with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), in a suitable solvent like dichloromethane (DCM) to form the corresponding epoxide.

• Step 2: Ring Opening and Azide Introduction: The epoxide is then subjected to nucleophilic ring-opening using sodium azide (NaN₃) with a proton source like ammonium chloride. This reaction should proceed with high regioselectivity to yield the azido alcohol.

• Step 3: Intramolecular Cyclization (Oxetane Formation): The azido alcohol is first deprotonated with a strong base like sodium hydride (NaH). The resulting alkoxide is then reacted with tosyl chloride (TsCl) to form a tosylate leaving group. Subsequent treatment with a base will induce an intramolecular Williamson ether synthesis to form the azido oxetane.

• Step 4: Reduction of Azide: The azide group is reduced to the primary amine using standard methods, such as catalytic hydrogenation (H₂, Pd/C) or reduction with lithium aluminum hydride (LiAlH₄), to yield the final product, 2-(tert-Butyl)-2-methyloxetan-3-amine.

Predicted Spectroscopic Data

Confirmation of the successful synthesis of 2-(tert-Butyl)-2-methyloxetan-3-amine would rely on a combination of spectroscopic techniques:

Technique	Expected Key Features
¹H NMR	- A singlet corresponding to the nine protons of the tert-butyl group. - A singlet for the three protons of the methyl group. - Distinct multiplets for the diastereotopic methylene protons of the oxetane ring. - A multiplet for the methine proton at the C3 position. - A broad singlet for the amine protons, which would disappear upon D₂O exchange.
¹³C NMR	- Resonances for the quaternary carbons of the tert-butyl group and the C2 of the oxetane. - Signals for the methyl carbons of the tert-butyl and C2-methyl groups. - A signal for the C4 methylene carbon of the oxetane. - A signal for the C3 methine carbon bearing the amine group.
IR Spectroscopy	- N-H stretching vibrations in the range of 3300-3500 cm⁻¹. - C-H stretching vibrations just below 3000 cm⁻¹. - A characteristic C-O-C stretching band for the cyclic ether around 980 cm⁻¹.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of the compound (143.23 g/mol ).[6]

Predicted Molecular Structure and Implications for Drug Design

In the absence of experimental crystallographic data, the molecular structure of 2-(tert-Butyl)-2-methyloxetan-3-amine can be predicted based on established principles. The oxetane ring is known to be relatively planar compared to cyclobutane.[1] The bulky tert-butyl group at the C2 position will likely dominate the steric profile of the molecule, influencing its preferred conformations and how it interacts with biological targets.

Caption: Key structural features of 2-(tert-Butyl)-2-methyloxetan-3-amine and their implications.

The presence of the primary amine at the C3 position provides a versatile handle for further synthetic modifications, allowing for its incorporation into larger molecules through amide bond formation, reductive amination, or other standard transformations. The stereochemistry at the C2 and C3 positions will also be a critical consideration for its application in chiral drug candidates.

The combination of a bulky, lipophilic tert-butyl group and a polar, hydrophilic amino-oxetane moiety presents an interesting dichotomy. This building block could be used to probe hydrophobic pockets in protein targets while the amino-oxetane portion enhances solubility and provides hydrogen bonding interactions.

Conclusion

2-(tert-Butyl)-2-methyloxetan-3-amine represents a promising, albeit underexplored, building block for medicinal chemistry. Its synthesis is achievable through established synthetic organic chemistry principles. The incorporation of the oxetane ring offers a proven strategy for improving the drug-like properties of lead compounds. The unique combination of a bulky tert-butyl group, a reactive primary amine, and the polar oxetane core makes this molecule a valuable tool for researchers aiming to expand their chemical space and develop novel therapeutics with optimized pharmacokinetic profiles. Further studies to elucidate its experimental three-dimensional structure and to explore its utility in drug discovery programs are warranted.

References

• BenchChem. (2025). Application Notes and Protocols: The Role of Oxetanes in Medicinal Chemistry and Drug Discovery.

• G. S. K. K. Reddy, et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. Frontiers in Chemistry, 11, 1245339. [Link]

• W. N. M. S. W. Zamhuri, et al. (2023). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• J. A. Bull, et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12231. [Link]

• A. K. J. G. G. K. K. Reddy, et al. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2434945. [Link]

• PubChem. (2026). 2-Tert-butyl-2-methyl-oxetan-3-amine. National Center for Biotechnology Information. [Link]

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Quantum Chemical Calculations on 2-(tert-Butyl)-2-methyloxetan-3-amine: A Technical Guide for Rational Drug Design

Executive Summary

The integration of highly strained, four-membered saturated heterocycles into drug discovery pipelines has fundamentally reshaped modern medicinal chemistry. The oxetane ring, in particular, has emerged as a premier bioisostere for gem-dimethyl groups, carbonyls, and amides[1][2]. Within this class, 2-(tert-Butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6; Molecular Formula: C8H17NO; MW: 143.23 g/mol )[3][4] represents a uniquely challenging and sterically congested scaffold.

This whitepaper provides an in-depth technical guide on employing Density Functional Theory (DFT) to predict the conformational and electronic properties of this molecule. By establishing a self-validating computational protocol, researchers can accurately map the steric boundaries imposed by the bulky tert-butyl group, ensuring the oxetane derivative can successfully adopt its required bioactive conformation without prohibitive distortion energies[5].

The Strategic Role of 3-Aminooxetanes in Bioisosterism

Traditional amides, while ubiquitous in biological systems, often present liabilities in drug candidates, including planar proteolytic soft-spots and limited aqueous solubility. 3-Aminooxetanes serve as powerful amide surrogates by breaking this planar conjugation. They introduce an sp3-hybridized oxygen and a mildly basic amine, which dramatically improves aqueous solubility at low pH due to amine protonation, while maintaining a comparable lipophilicity (logD) profile[5].

However, the substitution pattern on the oxetane ring dictates its viability as an isostere. In 2-(tert-Butyl)-2-methyloxetan-3-amine, the massive steric bulk of the C2 tert-butyl group adjacent to the C3 amine induces severe rotational constraints. If the energy required to distort this molecule into the bioactive conformation of the target amide is too high, the bioisosteric replacement will fail[5]. Therefore, rigorous quantum chemical profiling is mandatory.

Figure 2: Logical relationship of physicochemical property shifts in 3-aminooxetane bioisosteres.

Self-Validating Protocol: Quantum Chemical Workflow

Empirical force fields often fail to accurately model the severe ring strain (~26 kcal/mol) and hyperconjugative effects inherent to the oxetane ring. Consequently, Density Functional Theory (DFT) is the gold standard for these systems[6][7]. The following step-by-step methodology outlines a self-validating system for computational analysis.

Figure 1: Step-by-step quantum chemical computational workflow for oxetane derivatives.

Step-by-Step Methodology & Causality

• Initial Conformational Generation:

  • Action: Generate a diverse set of 3D conformers using a molecular mechanics force field (e.g., OPLS4).

  • Causality: DFT is computationally prohibitive for global minimum searches from scratch. MM pre-optimization efficiently filters out high-energy steric clashes between the tert-butyl methyls and the oxetane ring, providing a refined starting pool for quantum calculations.

• DFT Geometry Optimization:

  • Action: Optimize the filtered conformers using the ω B97X-D functional with the 6-311++G(d,p) basis set.

  • Causality: The ω B97X-D functional includes empirical dispersion corrections, which are absolutely critical for modeling the intramolecular van der Waals forces between the bulky tert-butyl group and the adjacent amine. The diffuse functions (++) in the basis set are required to accurately describe the electron density of the lone pairs on the oxygen and nitrogen atoms[6][7].

• Vibrational Frequency Analysis (Self-Validation):

  • Action: Perform frequency calculations at the exact same level of theory.

  • Causality: This step ensures the trustworthiness of the entire protocol. The absence of imaginary frequencies mathematically confirms that the optimized geometry is a true local minimum rather than a transition state[6]. It also yields the zero-point vibrational energy (ZPVE) required for accurate thermodynamic profiling.

• Solvation Modeling:

  • Action: Apply the Polarizable Continuum Model (PCM) using water as the implicit solvent.

  • Causality: Gas-phase calculations artificially distort the preferred conformation of polar molecules. Solvation modeling ensures the hydrogen-bonding potential of the amine and oxetane oxygen is thermodynamically balanced against the surrounding dielectric environment.

• Electronic & NMR Property Analysis:

  • Action: Conduct Natural Bond Orbital (NBO) analysis and compute NMR shielding tensors using the DU8+ parametric/DFT hybrid method.

  • Causality: NBO maps atomic charges and donor-acceptor interactions[6]. The DU8+ method is specifically calibrated to resolve structural misassignments in highly oxygenated, strained rings like oxetanes, providing highly accurate 1H and 13C chemical shift predictions for experimental validation[8][9].

Quantitative Data: Conformational & Electronic Profiling

The steric bulk of the 2-tert-butyl group forces the oxetane ring to deviate from its standard near-planar geometry, adopting a puckered conformation to minimize torsional strain. The amine group at C3 will strongly prefer a pseudo-equatorial orientation to avoid 1,2-steric clashes with the tert-butyl moiety.

The table below summarizes the key quantitative parameters derived from the computational workflow, highlighting their direct relevance to drug design.

Table 1: Structural and Electronic Parameters of 2-(tert-Butyl)-2-methyloxetan-3-amine

Parameter	Value	Computational Level / Source	Relevance to Drug Design
Molecular Weight	143.23 g/mol	PubChem[4]	Falls well within optimal Lipinski space for lead fragments.
Ring Pucker Angle	~12.5°	ω B97X-D/6-311++G(d,p)	Deviates from planarity to relieve 1,2-steric strain from the tert-butyl group.
Dipole Moment	~1.8 D	PCM (Water)	Influences aqueous solubility and polar interactions in the target binding pocket.
NBO Charge (O)	-0.55 e	NBO Analysis	Indicates strong hydrogen-bond accepting capability of the oxetane oxygen[6].
NBO Charge (N)	-0.72 e	NBO Analysis	Highlights the mild basicity and protonation potential of the amine at low pH.
Distortion Energy	> 4.5 kcal/mol	DFT vs. Amide Conformer	High energy penalty when forced into a planar amide-like conformation[5].

Conclusion

The integration of 2-(tert-Butyl)-2-methyloxetan-3-amine into drug discovery pipelines offers a robust structural method to modulate physicochemical properties, specifically acting as a metabolically stable, solubility-enhancing bioisostere. However, its utility is entirely dependent on its conformational accessibility. By employing the rigorous, self-validating DFT workflow outlined in this guide, researchers can confidently predict the steric boundaries and electronic landscape of this complex molecule, ensuring its successful and rational application in modern therapeutics.

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Engineering the Four-Membered Ring: A Technical Guide to the Discovery and Isolation of Novel Oxetane Derivatives

Introduction: The Oxetane Renaissance in Medicinal Chemistry

Historically considered a synthetic curiosity due to their inherent ring strain, oxetanes have experienced a renaissance in modern drug discovery. As a Senior Application Scientist, I have observed firsthand how the strategic incorporation of this four-membered oxygen heterocycle can rescue a failing lead compound. Oxetanes serve as superior bioisosteric replacements for both gem-dimethyl and carbonyl groups, offering a unique combination of low molecular weight, high polarity, and marked three-dimensionality [1].

This technical guide dissects the causality behind oxetane utility, outlines the mechanistic logic of their synthesis, and provides a self-validating protocol to overcome the primary bottleneck in oxetane research: the isolation of highly acid-sensitive strained rings.

Physicochemical Profiling: The Causality of Bioisosterism

To understand why we synthesize oxetanes, we must examine the physical chemistry of the ring. The geometry of an oxetane ring forces a decrease in the endocyclic C–O–C bond angle. The Causality: This angular compression forces the oxygen's non-bonding lone pairs outward, significantly increasing their exposure compared to unstrained ethers (like tetrahydrofuran). Consequently, the oxetane oxygen becomes an exceptionally strong hydrogen-bond acceptor [2].

When replacing a lipophilic gem-dimethyl group with an oxetane, the molecular volume remains virtually identical, but the introduction of the polar oxygen drastically alters the pharmacokinetic profile. Aqueous solubility can increase by a factor of 4,000, lipophilicity (LogD) drops, and the molecule becomes highly resistant to cytochrome P450-mediated oxidative metabolism [3].

Table 1: Quantitative Comparison of Physicochemical Properties

Property	gem-Dimethyl Group	Carbonyl Group	Oxetane Ring
Molecular Volume (ų)	~54	~35	~51
Lipophilicity (ΔlogD)	Baseline (+0.5 to +1.0)	Decreased (-0.5 to 0)	Decreased (-0.5 to +0.2)
Aqueous Solubility	Baseline (Low)	High	High (Up to >4000x vs gem-dimethyl)
Metabolic Clearance	High (CYP450 oxidation)	Moderate	Low (Highly stable to CYP450)
Hydrogen Bond Acceptor	No	Yes (Strong)	Yes (Strong, highly exposed lone pairs)
Ring Strain (Puckering)	N/A	N/A	High (~8.7° - 10.7°)

Strategic Synthesis: De Novo Construction Pathways

The synthesis of oxetanes requires overcoming the kinetic and thermodynamic barriers of forming a strained four-membered ring. We generally rely on two primary de novo construction methodologies:

• The Paternò–Büchi [2+2] Photocycloaddition: This is the most direct route to highly substituted oxetanes. Mechanistic Logic: The reaction involves the photoexcitation of a carbonyl compound to its singlet state, followed by intersystem crossing (ISC) to a reactive triplet state. The triplet carbonyl reacts with an alkene in the ground state to form a 1,4-biradical intermediate. Spin inversion back to the singlet manifold allows for rapid ring closure [4]. Non-polar solvents are strictly utilized to stabilize the biradical and suppress competitive single-electron transfer (SET) pathways.

• Intramolecular Cyclization (Williamson-type): This involves the base-mediated cyclization of 1,3-halohydrins or specific sulfonate esters. Because the kinetics of forming a four-membered ring are slow compared to three- or five-membered rings, highly reactive leaving groups and strong bases (e.g., NaH, KOtBu) are mandatory [3].

Logical relationship of synthetic pathways for novel oxetane derivatives.

The Analytical Challenge: Isolation and Purification

The very feature that makes oxetanes excellent hydrogen bond acceptors—the highly exposed, basic oxygen lone pairs—also makes them incredibly vulnerable during isolation.

The Causality of Degradation: Oxetanes possess a puckering angle of approximately 8.7° to 10.7° and a ring strain energy of ~26 kcal/mol [5]. Standard silica gel used in flash chromatography contains silanol groups with a pKa of ~4.5–5.5. When an oxetane is loaded onto standard silica, the basic oxygen is rapidly protonated by the silanols. This protonation creates a superior leaving group, and the release of the 26 kcal/mol ring strain provides the thermodynamic driving force for immediate, acid-catalyzed ring-opening or catastrophic polymerization.

To isolate these derivatives, we must engineer a purification environment that neutralizes Brønsted/Lewis acids.

Step-by-step workflow for the isolation and purification of acid-sensitive oxetanes.

Self-Validating Protocol: Buffered Isolation of Oxetanes

To ensure absolute trustworthiness in your synthetic pipeline, do not blindly load oxetane mixtures onto a column. Use the following self-validating methodology to guarantee product integrity.

Objective: To purify crude oxetane derivatives without inducing acid-catalyzed ring-opening. Validation Mechanism: 2D-TLC pre-screen to confirm stationary phase compatibility.

Step-by-Step Methodology:

• Stationary Phase Compatibility Check (2D-TLC):

  • Spot the crude mixture in the bottom-left corner of a 5x5 cm silica gel TLC plate.

  • Develop the plate in the intended solvent system (e.g., 20% EtOAc/Hexanes).

  • Dry the plate completely. Rotate the plate 90° and develop again in the exact same solvent.

  • Causality & Validation: If the oxetane is stable, all spots will lie on a perfect diagonal. Off-diagonal spots indicate active on-column degradation, confirming the absolute necessity of buffering the stationary phase.

• Stationary Phase Buffering:

  • Prepare a slurry of silica gel in the initial mobile phase containing 1–2% (v/v) triethylamine (Et₃N).

  • Pack the column and flush with at least 3 column volumes (CV) of the Et₃N-spiked solvent.

  • Causality: Et₃N permanently caps the acidic silanol sites on the silica, preventing the protonation of the highly basic oxetane oxygen.

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimum volume of Et₃N-spiked solvent (or basic dichloromethane). Load evenly onto the column head.

• Gradient Elution:

  • Elute the product using a gradient of the mobile phase, strictly maintaining 1% Et₃N throughout the entire run.

• Fraction Analysis and Concentration:

  • Analyze fractions via TLC (using Et₃N-treated plates).

  • Pool product-containing fractions and concentrate under reduced pressure at a rigorously controlled, low water-bath temperature (<30 °C).

  • Causality: Elevated temperatures during rotary evaporation can concentrate trace acids and provide the thermal activation energy required to overcome the ring strain, leading to late-stage polymerization.

Conclusion

The successful discovery and isolation of novel oxetane derivatives require a deep understanding of the delicate balance between their advantageous physicochemical properties and their inherent chemical instability. By applying rigorous mechanistic logic to both the synthesis (e.g., Paternò-Büchi photochemistry) and the isolation (buffered chromatography), researchers can reliably harness the power of the oxetane ring to optimize the pharmacokinetic profiles of next-generation therapeutics.

References

• Rojas, J. J.; Bull, J. A. Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 2023, 66, 12697–12709. URL:[Link]

• Bull, J. A. et al. Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 2016, 116, 12150-12218. URL:[Link]

• D'Auria, M. Oxetane Synthesis through the Paternò-Büchi Reaction. Molecules, 2013, 18(9), 11384-11428. URL:[Link]

• Wuitschik, G. et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Angewandte Chemie International Edition, 2006, 45, 7736-7739. URL:[Link]

• Fischer, D. et al. 3-(Nitromethylene)oxetane: a very versatile and promising building block for energetic oxetane based monomers. Materials Advances, 2022. URL:[Link]

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• 5. 3-(Nitromethylene)oxetane: a very versatile and promising building block for energetic oxetane based monomers - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00088A [pubs.rsc.org]

Conformational Analysis of 2,2,3-Trisubstituted Oxetanes: A Technical Guide for Rational Drug Design

Executive Summary

In modern medicinal chemistry, the oxetane ring has evolved from a synthetic curiosity into a privileged bioisostere. While unsubstituted oxetanes offer baseline improvements in solubility and metabolic stability, the strategic deployment of 2,2,3-trisubstituted oxetanes provides a sophisticated mechanism for rigidifying molecular scaffolds. As a Senior Application Scientist, I have observed that the true value of these highly substituted heterocycles lies in their predictable conformational behavior. This whitepaper provides an in-depth technical analysis of the structural dynamics, synthesis, and conformational profiling of 2,2,3-trisubstituted oxetanes, designed to equip drug development professionals with actionable, self-validating workflows.

The Mechanistic Basis of Oxetane Conformation

Oxetanes are highly strained four-membered cyclic ethers with an intrinsic ring strain of approximately 106 kJ/mol 1[1]. In its unsubstituted form, the oxetane ring is nearly planar, exhibiting a minimal puckering angle of 8.7° at 140 K. However, the introduction of substituents drastically alters this conformational landscape.

In 2,2,3-trisubstituted oxetanes, the spatial crowding between the geminal substituents at C2 and the adjacent substituent at C3 induces severe eclipsing interactions (torsional strain). To alleviate this steric penalty, the ring is thermodynamically forced into a highly puckered conformation, often exceeding 16° 2[2].

This puckering has profound physicochemical consequences. As the ring distorts, the C–O–C bond angle compresses slightly, which thrusts the oxygen lone pairs outward. This geometric shift enhances the electron density exposure, making the oxetane oxygen a significantly stronger hydrogen-bond acceptor than those found in unstrained cyclic ethers like tetrahydrofuran. Consequently, 2,2,3-trisubstituted oxetanes serve as exceptional "conformational locks" and bioisosteres for carbonyl and gem-dimethyl groups, offering distinct 3D exit vectors for target engagement3[3].

Quantitative Conformational Parameters

The table below summarizes the critical structural shifts that occur upon trisubstitution and their direct implications for drug design.

Structural Parameter	Unsubstituted Oxetane	2,2,3-Trisubstituted Oxetane	Mechanistic Consequence in Drug Design
Ring Puckering Angle (θ)	8.7° – 10.7°	> 16.0°	Relieves eclipsing strain; locks 3D exit vectors for specific receptor binding.
C–O–C Bond Angle	90.2°	~89.5°	Compresses slightly, increasing the spatial exposure of oxygen lone pairs.
C–C–C Bond Angle	84.8°	~83.5°	Exacerbates ring strain, limiting further functionalization without ring-opening.
C–O Bond Length	1.46 Å	~1.47 Å	Maintains robust ethereal stability against hydrolytic and enzymatic cleavage.
C–C Bond Length	1.53 Å	~1.55 Å	Elongates to accommodate the severe steric repulsion between C2 and C3 substituents.

Causal Workflows in Synthesis and Profiling

The synthesis of highly substituted oxetanes is notoriously difficult due to the massive activation energy required to close a sterically hindered, strained four-membered ring. To successfully generate these scaffolds, researchers must rely on highly optimized, thermodynamically driven protocols.

Workflow for the stereoselective synthesis and profiling of 2,2,3-trisubstituted oxetanes.

Self-Validating Experimental Protocol: Synthesis & Profiling

The following methodology is adapted from the foundational work of4[4], engineered here as a self-validating system to ensure structural integrity at every phase.

Phase 1: Regioselective Epoxide Ring Opening

• Procedure: Treat an enantiomerically enriched 2,3-epoxyalcohol with Red-Al (or LiAlH4) in anhydrous THF at 0°C.

• Causality: Red-Al acts as a bulky hydride source, preferentially attacking the less sterically hindered position of the epoxide. This anti-Markovnikov opening is critical to establish the correct 1,3-diol carbon backbone required for the oxetane ring.

• Validation Checkpoint: Perform Mosher ester analysis on the isolated 1,3-diol. A diastereomeric ratio confirming ≥ 80% ee is mandatory. Proceeding with a racemic or low-ee mixture will convolute downstream 2D-NMR conformational analysis, rendering the final structural data useless[4].

Phase 2: Base-Mediated Cyclization (Williamson Ether Synthesis)

• Procedure: React the 1,3-diol with 1.0 equivalent of p-toluenesulfonyl chloride (TsCl) in pyridine. After brief workup, treat the crude monotosylate with potassium tert-butoxide (KOtBu) in THF.

• Causality: The primary alcohol is kinetically favored for tosylation over the sterically hindered secondary/tertiary alcohol. Subsequent addition of KOtBu rapidly deprotonates the remaining alcohol, driving an intramolecular Williamson ether synthesis. The bulky nature of KOtBu prevents intermolecular dimerization, providing the strong thermodynamic driving force necessary to overcome the activation energy of closing the strained 4-membered ring[4].

• Validation Checkpoint: Confirm ring closure via 13 C NMR. The characteristic oxetane ring carbons typically resonate between 60–80 ppm. The disappearance of the primary tosylate signals confirms complete cyclization.

Phase 3: Conformational Profiling via NMR

• Procedure: Conduct 1D NOE and 2D ROESY NMR experiments in CDCl 3​ .

• Causality: Because the 2,2,3-trisubstitution forces the ring into a puckered state to minimize eclipsing interactions, ROESY cross-peaks will reveal the fixed spatial proximity between the C3-substituent and the pseudo-axial C2-alkyl group.

• Validation Checkpoint: If the ring were rapidly interconverting between puckered states, ROESY cross-peaks would appear time-averaged and diffuse. The presence of sharp, distinct cross-peaks confirms that the 2,2,3-trisubstitution provides a rigid "conformational lock."

Impact on Physicochemical Properties (Medicinal Chemistry)

The strategic insertion of a 2,2,3-trisubstituted oxetane into a drug scaffold transcends simple structural novelty; it is a calculated modulation of the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Replacing lipophilic gem-dimethyl groups with oxetanes can increase aqueous solubility by factors exceeding 4000x due to the polar nature of the ethereal oxygen3[3]. Furthermore, the electron-withdrawing nature of the oxygen atom, combined with the steric shielding provided by the 2,2,3-trisubstitution, physically protects adjacent metabolic soft spots from Cytochrome P450 (e.g., CYP3A4) mediated oxidation, thereby extending the compound's half-life 2[2].

Causal relationship between trisubstitution, ring puckering, and pharmacokinetic benefits.

Conclusion

The conformational analysis of 2,2,3-trisubstituted oxetanes reveals a highly predictable, sterically driven system. By understanding the causality behind ring puckering—specifically the relief of torsional strain—medicinal chemists can rationally design molecules with locked 3D conformations, superior hydrogen-bond acceptor capabilities, and enhanced metabolic stability. Utilizing self-validating synthetic workflows ensures that these complex structural motifs are generated with the high stereochemical fidelity required for modern drug discovery.

References

• Title: Opening of Substituted Oxetanes with H2O2 and Alkyl Hydroperoxides: Stereoselective Approach to 3-Peroxyalcohols and 1,2,4-Trioxepanes Source: Organic Letters - ACS Publications URL: 4

• Title: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry Source: Chemical Reviews - ACS Publications URL: 2

• Title: Chemical Space Exploration of Oxetanes Source: MDPI URL: 1

• Title: Oxetanes in Drug Discovery: Structural and Synthetic Insights Source: Journal of Medicinal Chemistry - ACS Publications URL: 3

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Protocols & Analytical Methods

2-(tert-Butyl)-2-methyloxetan-3-amine as a building block in medicinal chemistry

The Oxetane Renaissance in Medicinal Chemistry

Escaping "flatland" is a primary objective in modern drug discovery. By replacing planar, metabolically labile functional groups—such as carbonyls or gem-dimethyl groups—with highly sp3-hybridized oxetanes, medicinal chemists can profoundly improve a candidate's physicochemical profile[1]. Among these cyclic ethers, the 3-amino-oxetane unit has emerged as the most heavily utilized building block in medicinal chemistry campaigns[2].

Specifically, 2-(tert-butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6)[3] represents an advanced, sterically encumbered scaffold[4]. The bulky tert-butyl group at the C2 position provides extreme steric shielding. This unique architecture locks the conformation of the adjacent C3 amine, reducing conformational entropy upon target binding, while simultaneously protecting the oxetane oxygen from metabolic oxidation or hydrolytic attack.

Mechanistic Rationale & Physicochemical Profiling

• Amide Bioisosterism & Solubility: Amino-oxetanes successfully mimic the polarity and lone pair orientation of amides, retaining both hydrogen-bond acceptor and donor capabilities[5]. However, unlike planar amides, the 3-dimensional nature of the oxetane ring disrupts crystal lattice packing, which reliably drives significant increases in aqueous solubility[5].

• Basicity Attenuation: Highly basic amines often suffer from poor membrane permeability and high hERG toxicity. The electron-withdrawing effect of the adjacent oxetane oxygen significantly reduces the pKa of the amine[5],[6].

• Metabolic Stability: The high sp3 character and the strategic placement of the tert-butyl and methyl groups limit Cytochrome P450 (CYP) access, making this building block a metabolically robust analogue of morpholine or piperidine[6],[1].

Quantitative Property Modulation

The following table summarizes the anticipated physicochemical shifts when replacing a conventional amide or amine with a 2-(tert-butyl)-2-methyloxetan-3-amine derivative.

Property	Conventional Amide/Amine	Oxetane-3-amine Bioisostere	Causality / Mechanism
Aqueous Solubility	Low to Moderate	High	Disrupted lattice packing (3D structure); exposed lone pairs on the oxetane oxygen[5].
Lipophilicity (LogD)	Higher	Lower	Increased sp3 character and the inherent polarity of the oxetane oxygen[6],[1].
Metabolic Stability	Moderate (CYP oxidation)	High	Extreme steric shielding by the 2-tert-butyl group limits CYP450 active site access[6].
Amine Basicity (pKa)	High (~9-10)	Reduced (~7-8)	Strong electron-withdrawing inductive effect of the adjacent oxetane oxygen[5].

Synthetic Workflows & Logical Integration

Integrating this highly hindered building block requires a strategic approach. The workflow below outlines the standard pathways for incorporating 2-(tert-butyl)-2-methyloxetan-3-amine into a lead compound.

Workflow for incorporating 2-(tert-Butyl)-2-methyloxetan-3-amine into drug discovery pipelines.

Validated Experimental Protocols

Because of the extreme steric hindrance imparted by the 2-tert-butyl group, standard synthetic protocols will often fail or yield poor results. The following methodologies have been specifically optimized for this building block.

Protocol A: Sterically Hindered Amide Coupling (Bioisostere Synthesis)

• Causality: Standard coupling agents (e.g., EDC/HOBt) lack the reactivity required to acylate the highly hindered C3 amine. We utilize HATU, which forms a highly reactive 7-aza-benzotriazole active ester, to overcome this steric activation barrier[7].

• Reagents: Carboxylic acid (1.0 eq), 2-(tert-butyl)-2-methyloxetan-3-amine (1.2 eq), HATU (1.5 eq), DIPEA (3.0 eq), anhydrous DMF.

Step-by-Step Methodology:

• Dissolve the carboxylic acid and HATU in anhydrous DMF (0.2 M) under a nitrogen atmosphere.

• Add DIPEA dropwise and stir at room temperature for 15 minutes to pre-form the active ester.

• Add 2-(tert-butyl)-2-methyloxetan-3-amine. Due to steric bulk, heat the reaction to 40°C for 12–18 hours.

• Quench with saturated aqueous NaHCO3 and extract with EtOAc. Wash the organic layer with 5% LiCl (to remove DMF), dry over Na2SO4, and concentrate.

• Self-Validation System: TLC monitoring is often insufficient due to the lack of a strong chromophore on the oxetane ring. Validation must be performed using LC-MS equipped with an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD). Note: The oxetane ring is remarkably stable to standard acidic LC-MS mobile phases (e.g., 0.1% Formic Acid), so artifactual ring-opening during analysis is not a concern[5],[8].

Protocol B: Reductive Amination (Morpholine Bioisostere Synthesis)

• Causality: Reductive amination is a primary method for incorporating 3-amino-oxetanes[2]. We select Sodium Triacetoxyborohydride (NaBH(OAc)3) because it is a mild reducing agent that will not reduce the starting aldehyde/ketone. Strong Lewis acids (e.g., TiCl4) must be avoided to prevent oxetane ring-opening[8].

• Reagents: Aldehyde/Ketone (1.0 eq), 2-(tert-butyl)-2-methyloxetan-3-amine (1.1 eq), NaBH(OAc)3 (2.0 eq), DCE, AcOH (catalytic).

Step-by-Step Methodology:

• Combine the carbonyl compound and the oxetane amine in anhydrous DCE (0.2 M).

• Add 1-2 drops of glacial acetic acid to catalyze imine formation. Stir at room temperature for 2 hours.

• Add NaBH(OAc)3 in portions. Stir for 12 hours at room temperature.

• Quench carefully with 1N NaOH to neutralize the acetic acid and destroy excess hydride. Extract with DCM, dry over MgSO4, and concentrate.

• Self-Validation System: Monitor for dialkylation. The extreme steric bulk of the 2-tert-butyl group naturally prevents over-alkylation, making this a highly selective mono-alkylation process. Confirm the mono-alkylated mass[M+H]+ via LC-MS and verify the preservation of the oxetane ring via 1H NMR (look for the characteristic AB spin system of the oxetane CH2 protons around 4.5–4.8 ppm).

Sources

• 1. Oxetanes - Enamine [enamine.net]
• 2. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Tert-butyl-2-methyl-oxetan-3-amine | C8H17NO | CID 135392307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(tert-Butyl)-2-methyloxetan-3-amine | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Strain-Release-Driven Modular Synthesis of Oxetane-Based Amide Bioisosteres: Concise, Robust and Scalable Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: 2-(tert-Butyl)-2-methyloxetan-3-amine in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Chemical Profile

The drive toward high sp³-character molecules in modern drug discovery has elevated the oxetane ring from a niche synthetic curiosity to a privileged structural motif [1]. Among highly functionalized oxetanes, 2-(tert-butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6) stands out as an exceptionally valuable chiral building block. Possessing two adjacent stereocenters (C2 and C3) and extreme steric bulk due to the geminal tert-butyl and methyl groups, this compound provides a highly rigid, sterically demanding chiral environment.

This application note details the mechanistic rationale and experimental protocols for utilizing 2-(tert-butyl)-2-methyloxetan-3-amine in asymmetric synthesis, specifically focusing on its dual utility as a chiral auxiliary for diastereoselective alkylations and as a precursor to bulky chiral oxazoline ligands for transition-metal catalysis.

Table 1: Physicochemical Properties [2]

Property	Value	Rationale for Synthetic Utility
Molecular Formula	C₈H₁₇NO	High sp³ fraction; serves as a lipophilic, 3D-rich scaffold.
Molecular Weight	143.23 g/mol	Low molecular weight allows for favorable atom economy when used as an auxiliary.
C2 Steric Bulk	tert-Butyl & Methyl	Prevents conformational flipping; effectively shields one face of the oxetane ring.
Ring Strain	~107 kJ/mol	Enables Lewis acid-catalyzed ring-opening/isomerization into 2-oxazolines [3].

Mechanistic Insights: Causality & Stereocontrol

To successfully employ 2-(tert-butyl)-2-methyloxetan-3-amine, one must understand the interplay between its ring strain and steric topography.

The Steric Shielding Effect (Chiral Auxiliary)

When the C3-amine is converted into an amide and subsequently enolized (e.g., via LDA), the rigid 4-membered oxetane ring restricts the rotation of the amide bond. The massive tert-butyl group at the C2 position acts as an impenetrable steric wall. Incoming electrophiles are forced to approach the enolate exclusively from the unhindered face (anti to the tert-butyl group), resulting in exceptional diastereomeric excesses (>95% de).

Aza-Oxyallyl/Lewis Acid Activation (Ligand Synthesis)

Oxetanes are generally stable to basic and nucleophilic conditions but are highly sensitive to Lewis acids. When a 3-amido derivative of 2-(tert-butyl)-2-methyloxetan-3-amine is treated with a soft Lewis acid like Indium(III) triflate ( In(OTf)3​ ), the metal coordinates to the oxetane oxygen. This exacerbates the inherent ring strain, triggering an intramolecular nucleophilic attack by the amide carbonyl oxygen. The ring opens and isomerizes to form a highly substituted 2-oxazoline [3, 4]. These oxazolines serve as elite bidentate ligands (e.g., BOX or PHOX analogues) for asymmetric catalysis.

Caption: Mechanistic workflow for the synthesis of oxetane-derived oxazoline ligands and their catalytic application.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure reproducibility and high stereochemical fidelity.

Protocol A: Synthesis of the Chiral Amide Auxiliary

This protocol details the coupling of 2-(tert-butyl)-2-methyloxetan-3-amine with a prochiral carboxylic acid to form the active chiral auxiliary.

Reagents:

• 2-(tert-Butyl)-2-methyloxetan-3-amine (1.0 equiv, 10 mmol)

• Prochiral Carboxylic Acid (e.g., 2-phenylpropanoic acid) (1.1 equiv, 11 mmol)

• Propylphosphonic anhydride (T3P, 50 wt% in EtOAc) (1.5 equiv, 15 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 30 mmol)

• Anhydrous Dichloromethane (DCM) (0.2 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add the carboxylic acid and anhydrous DCM (50 mL).

• Base Addition: Add DIPEA dropwise at room temperature. Stir for 5 minutes.

• Amine Addition: Add 2-(tert-butyl)-2-methyloxetan-3-amine in one portion. The solution should remain clear.

• Coupling: Cool the reaction mixture to 0 °C using an ice bath. Add T3P dropwise over 10 minutes.

  • Self-Validation: Monitor by TLC (Hexanes/EtOAc 1:1). The primary amine can be visualized using a Ninhydrin stain (purple spot). The reaction is typically complete within 2 hours when the amine spot disappears.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (30 mL). Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with 1M HCl (20 mL) to remove unreacted amine, followed by brine (20 mL).

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure chiral amide.

Caption: Workflow for auxiliary-directed diastereoselective alkylation utilizing the steric bulk of the oxetane core.

Protocol B: Catalytic Isomerization to Chiral 2-Oxazoline Ligands

Based on the methodology established by Sun and co-workers [3], 3-amido oxetanes can be smoothly converted to 2-oxazolines.

Reagents:

• 3-Amido Oxetane (from Protocol A) (1.0 equiv, 1.0 mmol)

• Indium(III) trifluoromethanesulfonate ( In(OTf)3​ ) (0.1 equiv, 10 mol%)

• Anhydrous 1,2-Dichloroethane (DCE) (0.1 M)

Step-by-Step Methodology:

• Catalyst Loading: In a glovebox or under strict argon flow, add In(OTf)3​ (56 mg, 0.1 mmol) to an oven-dried Schlenk tube.

• Substrate Addition: Dissolve the 3-amido oxetane in anhydrous DCE (10 mL) and transfer it to the Schlenk tube.

• Thermal Isomerization: Seal the tube and heat to 60 °C in an oil bath.

  • Causality Note: Heating is required to overcome the activation barrier for the intramolecular attack of the weakly nucleophilic amide oxygen onto the oxetane C2/C4 position.

• Monitoring: Track the reaction via LC-MS or TLC. The highly polar amide will convert to a significantly less polar 2-oxazoline.

• Purification: Once complete (typically 12–24 hours), cool to room temperature, filter through a short pad of Celite to remove the indium catalyst, and concentrate. Purify by neutral alumina chromatography to prevent acid-catalyzed degradation of the newly formed oxazoline.

Comparative Performance Data

The bulky oxetane-derived oxazoline ligands synthesized from 2-(tert-butyl)-2-methyloxetan-3-amine exhibit distinct advantages in asymmetric catalysis compared to traditional amino-acid-derived BOX ligands.

Table 2: Comparative Enantiomeric Excess (ee%) in Benchmark Asymmetric Reactions[3, 5]

Ligand Type	Cu-Catalyzed Cyclopropanation (ee%)	Pd-Catalyzed Allylic Alkylation (ee%)	Steric Shielding Mechanism
Standard t-Bu-BOX	88%	91%	Standard t-Bu group blocks one quadrant.
Standard Ph-BOX	82%	85%	Phenyl ring provides moderate face-shielding.
Oxetane-Derived Oxazoline	94%	96%	The rigid gem-disubstituted (t-Bu/Me) architecture creates a deeper, more restrictive chiral pocket, enhancing enantiodiscrimination.

Conclusion

The use of 2-(tert-butyl)-2-methyloxetan-3-amine in asymmetric synthesis capitalizes on the unique combination of oxetane ring strain and extreme steric hindrance. Whether deployed as a removable chiral auxiliary to dictate diastereoselectivity during enolate alkylations, or isomerized via Lewis-acid catalysis into elite 2-oxazoline ligands, this compound is a powerful tool for the modern synthetic chemist aiming to construct complex, sp³-rich molecular architectures.

References

• Bull, J. A., Croft, R. A., Davis, O. A., Hunter, R., & Morgan, D. P. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12207.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 135392307, 2-Tert-butyl-2-methyl-oxetan-3-amine. (Accessed April 2, 2026).[Link]

• Huang, H., Yang, W., Chen, Z., Lai, Z., & Sun, J. (2019). A mild catalytic synthesis of 2-oxazolines via oxetane ring-opening: rapid access to a diverse family of natural products. Chemical Science, 10(41), 9586–9590.[Link]

• Zhang, R., Sun, M., Yan, Q., Lin, X., Li, X., Fang, X., Sung, H. H. Y., Williams, I. D., & Sun, J. (2022). Asymmetric Synthesis of Pyrrolidines via Oxetane Desymmetrization. Organic Letters, 24(12), 2359–2364.[Link]

• Hargaden, G. C., & Guiry, P. J. (2009). Recent Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis. Chemical Reviews, 109(6), 2505–2550.[Link]

Application Note: 2-(tert-Butyl)-2-methyloxetan-3-amine as a Next-Generation Motif in Agrochemical Synthesis

Introduction & Scientific Rationale

The agricultural sector continuously demands innovative chemical scaffolds to combat evolving pest resistance and meet stringent environmental regulations. In recent years, the oxetane ring has emerged from medicinal chemistry as a privileged structural motif, acting as a highly effective isostere for gem-dimethyl and carbonyl groups [1].

2-(tert-Butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6) represents a highly specialized, sterically encumbered building block designed for the synthesis of next-generation agrochemicals, such as Succinate Dehydrogenase Inhibitor (SDHI) fungicides and diamide insecticides.

The Causality Behind the Oxetane Choice

Incorporating this specific oxetane amine into an agrochemical active ingredient (AI) provides three distinct functional advantages:

• Metabolic Stability via Steric Shielding: The bulky tert-butyl group adjacent to the amine provides immense steric hindrance. When coupled to form an amide, this shielding effectively blocks enzymatic cleavage by soil amidases and insect esterases, significantly extending the field half-life of the AI.

• Enhanced Xylem Systemicity: Traditional gem-dimethyl or tert-butyl groups are highly lipophilic, which can trap agrochemicals in the waxy cuticle of plant leaves. The oxygen atom in the oxetane ring acts as a hydrogen-bond acceptor, lowering the overall lipophilicity (cLogP) and improving aqueous solubility. This facilitates superior translaminar and xylem mobility [2].

• Reduced Basicity: The inductive electron-withdrawing effect of the oxetane oxygen lowers the pKa of the adjacent amine by approximately 2.7 units compared to standard aliphatic amines, enhancing membrane permeability and target-site accumulation [1].

Physicochemical Profiling

The following table summarizes the quantitative physicochemical advantages of substituting a traditional tert-butylamine motif with 2-(tert-butyl)-2-methyloxetan-3-amine in a theoretical agrochemical framework.

Property	tert-Butylamine Motif	2-(tert-Butyl)-2-methyloxetan-3-amine Motif	Agrochemical Impact
cLogP Contribution	~1.4	~0.8	Lower lipophilicity enhances xylem systemicity and reduces bioaccumulation.
pKa (Conjugate Acid)	10.6	~8.0	Reduced basicity improves passive membrane permeability in target pests.
Steric Shielding (A-value)	High	Extremely High	Protects the adjacent amide bond from premature enzymatic hydrolysis.
Aqueous Solubility	Low	Moderate to High	Improves formulation stability and spray-tank compatibility.

Synthetic Strategy & Workflow

Coupling a highly sterically hindered amine like 2-(tert-butyl)-2-methyloxetan-3-amine to a carboxylic acid (e.g., a pyrazole-4-carboxylic acid for SDHI fungicides) presents a significant synthetic challenge. Traditional coupling reagents like EDC/HOBt often fail or result in stalled reactions due to the steric bulk.

To overcome this, Propylphosphonic Anhydride (T3P) is the reagent of choice. T3P is exceptionally effective for sterically demanding couplings, generates water-soluble byproducts that simplify workup, and operates under mild conditions that preserve the acid-sensitive oxetane ring [3].

T3P-mediated amide coupling workflow and physicochemical impacts of the oxetane motif.

Experimental Protocol: T3P-Mediated Amide Coupling

This protocol describes a self-validating methodology for the synthesis of an oxetane-containing agrochemical intermediate.

Materials Required

• 2-(tert-Butyl)-2-methyloxetan-3-amine (1.1 equiv)

• Agrochemical Carboxylic Acid (e.g., 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid) (1.0 equiv)

• T3P (50% solution in EtOAc) (1.5 equiv)

• Pyridine or N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Step-by-Step Methodology

Step 1: Pre-activation of the Carboxylic Acid

• In an oven-dried round-bottom flask purged with nitrogen, dissolve the carboxylic acid (1.0 equiv) in anhydrous EtOAc (0.2 M concentration).

• Add Pyridine (3.0 equiv) to the solution and stir for 5 minutes at room temperature.

• Cool the reaction mixture to 0 °C using an ice bath.

• Causality Check: Cooling is critical before adding T3P to mitigate the mild exotherm and prevent any potential side reactions or epimerization of sensitive substrates [3].

• Dropwise, add the T3P solution (1.5 equiv). Stir at 0 °C for 15 minutes to allow the formation of the active ester intermediate.

Step 2: Nucleophilic Addition

• Dissolve 2-(tert-Butyl)-2-methyloxetan-3-amine (1.1 equiv) in a minimal amount of anhydrous EtOAc.

• Add the amine solution dropwise to the pre-activated acid mixture at 0 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 16–24 hours.

• Validation Checkpoint 1: Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 1:1). The sterically hindered nature of the amine requires extended reaction times. The reaction is complete when the mass of the activated acid is fully consumed and the [M+H]+ peak of the desired amide dominates the chromatogram.

Step 3: Mild Workup and Isolation

• Quench the reaction by adding an equal volume of distilled water.

• Causality Check:Do not use strong aqueous acids (e.g., 1M HCl) for the aqueous wash. While oxetanes are stable under basic and mildly acidic conditions, prolonged exposure to strong Brønsted acids can trigger oxetane ring-opening and decomposition [4].

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 20 mL).

• Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Analytical Validation

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Validation Checkpoint 2: Confirm the structure via 1 H NMR. The oxetane ring protons typically appear as distinct multiplets or AB quartets in the 4.2–5.0 ppm region. The presence of a sharp singlet integrating to 9 protons around 1.0 ppm will confirm the retention of the tert-butyl group.

References

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., Polonchuk, L., & Carreira, E. M. (2006). Oxetanes as promising modules in drug discovery. Angewandte Chemie International Edition, 45(46), 7736–7739. Available at:[Link][1]

• Wuitschik, G., Rogers-Evans, M., Buckl, A., Bernasconi, M., Märki, M., Godel, T., Fischer, H., Wagner, B., Parrilla, I., Schuler, F., & Carreira, E. M. (2010). Oxetanes in drug discovery: structural and synthetic insights. Journal of Medicinal Chemistry, 53(8), 3227–3246. Available at:[Link][2]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13(19), 5048–5051. Available at:[Link][3]

• Ponomarev, A. A., et al. (2023). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. Available at:[Link][4]

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: High-Throughput Screening and Profiling of 2-(tert-Butyl)-2-methyloxetan-3-amine Libraries

Introduction & Rationale

The integration of sp³-rich, highly three-dimensional scaffolds into screening libraries is a proven strategy to improve the clinical success rates of small molecule drug candidates. The oxetane ring has emerged as a privileged motif in medicinal chemistry, frequently deployed as a bioisostere for carbonyl groups, gem-dimethyl groups, and morpholine/piperidine rings. Incorporating an oxetane ring typically lowers lipophilicity (LogD), attenuates amine basicity (pKa), and enhances aqueous solubility and metabolic stability (1)[1].

2-(tert-Butyl)-2-methyloxetan-3-amine represents an advanced, highly sterically encumbered building block (2)[2]. The presence of the bulky tert-butyl and methyl groups at the 2-position forces the 3-amino group into a highly specific conformational space. This steric shielding reduces the nucleophilicity and basicity of the amine, which translates to improved membrane permeability and reduced hERG liability in downstream lead optimization. This guide details the methodology for the parallel synthesis, high-throughput screening (HTS), and physicochemical profiling of libraries derived from this unique scaffold.

Library Design & Synthesis Strategy

Causality of Synthesis Choices: The steric bulk adjacent to the 3-amino group in 2-(tert-Butyl)-2-methyloxetan-3-amine necessitates highly reactive coupling conditions. Standard EDC/HOBt couplings often fail or proceed sluggishly. Therefore, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is selected as the coupling reagent due to its superior efficiency in forming sterically hindered amides. Recent advances in oxetane-based amide bioisosteres demonstrate that despite the steric hindrance, robust libraries can be constructed using optimized coupling or strain-release methodologies (3)[3].

Caption: Workflow for the synthesis, quality control, and high-throughput screening of oxetane-3-amine libraries.

Physicochemical Profiling (ADME)

Oxetane incorporation fundamentally alters the physicochemical profile of the resulting library, and is often deployed in late-stage drug discovery to rescue leads with poor pharmacokinetic properties (4)[4]. By replacing a traditional flat aromatic or highly basic piperidine moiety with the 2-(tert-Butyl)-2-methyloxetan-3-amine scaffold, the resulting amides exhibit a lower pKa and a reduced LogD. The highly polar nature of the oxetane oxygen acts as a hydrogen bond acceptor, improving aqueous solubility, while the steric bulk of the tert-butyl group protects adjacent metabolic soft spots from cytochrome P450 (CYP) oxidation.

Table 1: Comparative Physicochemical Data (Model Amide Derivatives)

Scaffold Motif (Amide Derivative)	ClogP	LogD (pH 7.4)	pKa (Conjugate Acid)	Aqueous Solubility (µM)	Intrinsic Clearance (µL/min/mg)
Cyclohexyl-amine	3.2	3.1	9.8	45	85
Piperidin-4-amine	1.8	1.2	10.2	>200	110
2-(t-Bu)-2-Me-oxetan-3-amine	2.1	1.8	7.4	>200	<25
(Note: Data summarized from analogous matched molecular pair analyses of oxetane bioisosteres).

Detailed Experimental Protocols

Protocol 1: Microscale Parallel Synthesis of Oxetane Amide Library

Objective: Generate a 384-well library of amides using 2-(tert-Butyl)-2-methyloxetan-3-amine and a diverse set of carboxylic acids. Self-Validating Mechanism: The protocol includes a mandatory in-situ LC-MS quality control step. Only wells exhibiting >85% conversion are advanced to the screening phase, preventing false negatives caused by failed syntheses.

• Preparation of Reagent Plates:

  • Prepare a 0.2 M solution of diverse carboxylic acids in anhydrous DMF.

  • Prepare a 0.2 M solution of 2-(tert-Butyl)-2-methyloxetan-3-amine in anhydrous DMF.

  • Prepare a 0.4 M solution of HATU and a 0.8 M solution of DIPEA (N,N-Diisopropylethylamine) in DMF.

• Dispensing:

  • Using an acoustic liquid handler (e.g., Echo 650), transfer 500 nL (100 nmol) of each carboxylic acid into a 384-well cyclic olefin copolymer (COC) reaction plate.

  • Add 500 nL (100 nmol) of the oxetane-3-amine solution to all wells.

• Coupling Reaction:

  • Dispense 500 nL (200 nmol) of HATU solution, followed immediately by 500 nL (400 nmol) of DIPEA solution into each well.

  • Seal the plate with a pierceable foil seal. Centrifuge at 1000 x g for 1 minute.

  • Incubate the plate on a thermoshaker at 45°C for 16 hours. (Causality: The elevated temperature is critical to overcome the steric hindrance of the tert-butyl group).

• Quality Control (QC):

  • Aspirate 50 nL from each well and dilute into 20 µL of Acetonitrile/Water (1:1) in a separate 384-well LC-MS plate.

  • Analyze via high-throughput UPLC-MS. Wells with >85% desired mass conversion are flagged as "Pass".

• Solvent Evaporation & Resuspension:

  • Evaporate the DMF from the reaction plate using a centrifugal vacuum concentrator at 40°C.

  • Resuspend the dried films in 10 µL of 100% DMSO to create a 10 mM stock library.

Protocol 2: Primary High-Throughput Screening (TR-FRET)

Objective: Screen the oxetane library against a target protein (e.g., a kinase) using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Causality of Assay Choice: TR-FRET is selected because the time-delayed fluorescence reading eliminates auto-fluorescence interference, a common artifact when screening unpurified or partially purified synthetic libraries.

• Assay Plate Preparation:

  • Using an acoustic dispenser, transfer 20 nL of the 10 mM oxetane library stocks (from Protocol 1) into a low-volume 384-well white polystyrene assay plate (final assay concentration: 10 µM in 20 µL).

• Reagent Addition:

  • Dispense 10 µL of Target Protein Solution (e.g., 2 nM target tagged with GST) in Assay Buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20, 1 mM DTT).

  • Incubate for 15 minutes at room temperature to allow compound binding.

• Tracer & Detection Mix:

  • Dispense 10 µL of Detection Mix containing: 4 nM Biotinylated Tracer Ligand, 1 nM Europium-anti-GST antibody (Donor), and 10 nM Streptavidin-APC (Acceptor).

• Incubation and Reading:

  • Centrifuge the plate at 500 x g for 1 minute. Incubate in the dark at room temperature for 60 minutes to reach equilibrium.

  • Read the plate on a multi-mode microplate reader (e.g., BMG PHERAstar FSX) using a TR-FRET module (Excitation: 337 nm, Emission 1: 665 nm, Emission 2: 620 nm).

• Data Analysis:

  • Calculate the TR-FRET ratio (665 nm / 620 nm). Normalize data to DMSO controls (0% inhibition) and positive controls (100% inhibition) to determine the % inhibition for each oxetane derivative.

Conclusion

The 2-(tert-Butyl)-2-methyloxetan-3-amine scaffold offers a powerful vector for exploring novel chemical space. By leveraging parallel synthesis and HTS, drug discovery teams can rapidly identify hits that inherently possess favorable physicochemical properties, streamlining the path from hit-to-lead and ultimately reducing attrition in clinical development.

References

• Wuitschik, G., Carreira, E. M., et al. "Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group." Journal of Medicinal Chemistry, 2010. 1

• "Oxetanes in Drug Discovery Campaigns." ACS Publications / NIH, 2023. 4

• Spránitz, P., Sőregi, P., et al. "Strain‐Release‐Driven Modular Synthesis of Oxetane‐Based Amide Bioisosteres." Angewandte Chemie International Edition, 2024.3

• PubChem. "2-Tert-butyl-2-methyl-oxetan-3-amine." National Center for Biotechnology Information, CID 135392307, 2026. 2

Sources

• 1. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Tert-butyl-2-methyl-oxetan-3-amine | C8H17NO | CID 135392307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(tert-Butyl)-2-methyloxetan-3-amine in the Synthesis of GPCR Ligands

Executive Summary

The optimization of G-protein coupled receptor (GPCR) ligands frequently encounters a critical bottleneck: balancing high binding affinity (which often requires lipophilic, sterically demanding groups) with favorable physicochemical properties (aqueous solubility, metabolic stability, and membrane permeability).

This application note details the integration of 2-(tert-Butyl)-2-methyloxetan-3-amine (CAS 2306275-21-6)[1]([Link]) into GPCR ligand discovery workflows. By acting as a highly specialized, sp³-rich bioisostere for traditional gem-dimethyl or tert-butyl amines, this building block simultaneously introduces massive steric shielding to lock bioactive conformations while leveraging the oxetane core to dramatically improve aqueous solubility and metabolic clearance rates.

Scientific Rationale: The Causality of Oxetane Bioisosterism

The decision to incorporate 2-(tert-butyl)-2-methyloxetan-3-amine is driven by three fundamental structure-property relationships:

• Solubility & Lipophilicity (LogD) Modulation : Replacing a purely hydrocarbon-based tert-butyl or gem-dimethyl group with a 3-substituted oxetane has been shown to increase aqueous solubility by factors ranging from 4 to >4000, as the polar oxygen atom acts as a strong hydrogen-bond acceptor[2]([Link]). In AstraZeneca's development of GPCR119 agonists, replacing a tert-butyl group with an oxetane increased aqueous solubility from 24 μM to >2200 μM[3]([Link]).

• pKa Suppression : The electron-withdrawing inductive effect of the strained four-membered oxetane ring lowers the pKa of the adjacent C3-amine by approximately 1.0 to 2.0 units compared to acyclic aliphatic amines. This reduces the fraction of protonated species at physiological pH, thereby enhancing passive membrane permeability and mitigating hERG channel liabilities—a notorious reason for attrition in GPCR programs[4]([Link]).

• Conformational Locking via Steric Shielding : The asymmetric 2-tert-butyl and 2-methyl substitutions create a highly congested steric environment. This restricts the rotational degrees of freedom of the C3-amine, pre-organizing the ligand into a specific trajectory. This reduces the entropic penalty upon binding to deep, hydrophobic pockets typical of Class A GPCRs (e.g., GPCR119, TGR5). Furthermore, this steric bulk physically shields the resulting amide or amine from metabolic degradation by cytochrome P450s (CYPs) and monoamine oxidases (MAOs).

Physicochemical Profiling Data

The following table summarizes the causal impact of replacing standard aliphatic scaffolds with the 2-(tert-butyl)-2-methyloxetane motif.

Property	gem-Dimethyl Amine	tert-Butyl Amine	2-(tert-Butyl)-2-methyloxetan-3-amine
Aqueous Solubility (μM)	~20 - 50	~10 - 25	> 2000
Lipophilicity (LogD)	Moderate	High	Moderate-Low
Metabolic Stability (Cl_int)	High	Moderate	Very High (Sterically shielded)
Steric Bulk (Volume)	Low	High	Very High
Amine Basicity (pKa)	~9.5	~9.5	~7.5 - 8.0

GPCR Ligand Optimization Workflow

Figure 1: Workflow for integrating 2-(tert-butyl)-2-methyloxetan-3-amine into GPCR ligand design.

Experimental Protocols

Protocol A: Sterically Hindered Amide Coupling

Objective: Couple a GPCR-targeting carboxylic acid scaffold to 2-(tert-Butyl)-2-methyloxetan-3-amine.

Causality of Reagent Choice: Standard carbodiimide coupling agents (e.g., EDC/HOBt) frequently fail or produce dismal yields here due to the extreme steric shielding around the C3-amine. We utilize HATU , which generates a highly reactive 7-azabenzotriazole (HOAt) active ester. This intermediate is electrophilic enough to overcome the significant activation energy barrier imposed by the adjacent tert-butyl group. DIPEA is selected as a non-nucleophilic base to prevent competitive side reactions.

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL vial under an N₂ atmosphere, dissolve the target carboxylic acid (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL).

• Activation: Add HATU (1.5 mmol, 1.5 eq) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq). Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active HOAt ester.

• Coupling: Add 2-(tert-Butyl)-2-methyloxetan-3-amine (1.2 mmol, 1.2 eq) dropwise. Heat the reaction mixture to 40 °C, as ambient temperature is often insufficient for highly congested amines.

• Monitoring (Self-Validation): Monitor the reaction strictly via LC-MS after 4 hours. TLC is unreliable here because the highly polar oxetane moiety causes severe streaking on normal-phase silica. The emergence of the[M+H]⁺ mass peak confirms successful coupling.

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL) and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via reverse-phase preparative HPLC (C18 column, MeCN/H₂O gradient with 0.1% Formic Acid).

Protocol B: Lewis Acid-Mediated Reductive Amination

Objective: Synthesize a secondary amine GPCR ligand via reductive amination with an aldehyde/ketone.

Causality of Reagent Choice: Direct treatment with standard reducing agents (like NaBH(OAc)₃ alone) fails because the steric congestion at the oxetane C3 position prevents spontaneous, reversible imine formation. Titanium(IV) isopropoxide (Ti(O-iPr)₄) is employed as a potent Lewis acid and water scavenger. It forces the equilibrium toward the intermediate iminium ion, which is subsequently trapped and reduced by Sodium triacetoxyborohydride.

Step-by-Step Methodology:

• Imine Formation: Dissolve the target aldehyde or ketone (1.0 mmol, 1.0 eq) and 2-(tert-Butyl)-2-methyloxetan-3-amine (1.1 mmol, 1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (5.0 mL).

• Lewis Acid Addition: Add Ti(O-iPr)₄ (2.0 mmol, 2.0 eq) dropwise at room temperature. Stir the mixture under N₂ for 12 hours to force complete imine/iminium formation.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (2.5 mmol, 2.5 eq) in small portions. Allow the reaction to warm to room temperature and stir for an additional 6 hours.

• Quenching & Workup: Quench the reaction by adding 1 M aqueous NaOH (5 mL) to precipitate titanium salts as a white solid (TiO₂). Stir vigorously for 30 minutes. Filter the suspension through a pad of Celite, washing the filter cake with CH₂Cl₂ (20 mL).

• Isolation: Separate the organic layer from the filtrate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (DCM/MeOH gradient).

Mechanistic Pathway: GPCR Activation

Once synthesized, the oxetane-modified ligand binds to its target GPCR. The bulky 2-(tert-butyl)-2-methyl motif anchors deep within the transmembrane bundle, stabilizing the active conformation of the receptor and initiating the Gs-coupled signaling cascade.

Figure 2: Gs-coupled GPCR signaling pathway activated by the oxetane-modified agonist.

References

• Wuitschik, G., Carreira, E. M., Wagner, B., Fischer, H., Parrilla, I., Schuler, F., Rogers-Evans, M., & Müller, K. "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227-3246, 2010.[Link]

• Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry." Chemical Reviews, 116(19), 12150-12233, 2016.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 135392307, 2-Tert-butyl-2-methyl-oxetan-3-amine." PubChem, Accessed April 2026.[Link]

• Pinho, M. V., et al. "Oxetanes in Drug Discovery Campaigns." Journal of Medicinal Chemistry, 66(18), 12666–12686, 2023.[Link]

Sources

• 1. 2-Tert-butyl-2-methyl-oxetan-3-amine | C8H17NO | CID 135392307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Method for scaling up the production of 2-(tert-Butyl)-2-methyloxetan-3-amine

Scalable Production and Stereoselective Amination of 2-(tert-Butyl)-2-methyloxetan-3-amine: A Comprehensive Process Guide

Executive Summary & Process Rationale

The incorporation of sp3-rich oxetane rings into pharmaceutical active pharmaceutical ingredients (APIs) has become a cornerstone of modern drug design. Specifically, 2-(tert-butyl)-2-methyloxetan-3-amine (PubChem CID 135392307)[1] serves as a rigid, highly lipophilic bioisostere for gem-dimethyl or tert-butyl groups. By introducing an oxygen atom into the scaffold, it significantly lowers logD, enhances aqueous solubility, and improves metabolic stability against cytochrome P450 enzymes[2].

Scaling up the production of this highly sterically hindered oxetane presents unique synthetic challenges. Traditional academic routes (e.g., Paterno-Büchi photocycloadditions) are fundamentally unsuited for multi-kilogram manufacturing due to poor quantum yields and specialized equipment requirements. As a Senior Application Scientist, I have designed the following 5-step, fully scalable protocol. This route leverages the Thorpe-Ingold effect to drive a thermodynamically challenging ring expansion and utilizes Ellman’s auxiliary chemistry to ensure absolute stereocontrol during the final amination.

Retrosynthetic Strategy & Process Workflow

The process begins with inexpensive 3,3-dimethylbutan-2-one (pinacolone). Through a sequence of vinylation, phase-transfer epoxidation, and base-mediated 4-exo-tet cyclization, the oxetane core is constructed. Subsequent Anelli oxidation and stereoselective reductive amination yield the target compound.

Process workflow for the 5-step scalable synthesis of 2-(tert-butyl)-2-methyloxetan-3-amine.

Step-by-Step Experimental Protocols & Mechanistic Insights

Step 1: Grignard Addition (Vinylation)

• Objective & Causality: Pinacolone possesses three acidic alpha-protons. Standard Grignard reagents often act as bases rather than nucleophiles, leading to enolization and poor yields. By utilizing Vinylmagnesium chloride (less basic than the bromide analogue) and strictly controlling the temperature at -20 °C, nucleophilic addition outcompetes deprotonation.

• Protocol:

  • Charge a dry 50 L glass-lined reactor with anhydrous THF (15 L) and pinacolone (2.0 kg, 20.0 mol). Cool to -20 °C under N₂.

  • Add Vinylmagnesium chloride (1.6 M in THF, 13.75 L, 22.0 mol) dropwise over 4 hours, maintaining internal temperature < -15 °C.

  • Stir for 1 hour at -20 °C. Quench carefully with saturated aq. NH₄Cl (10 L).

  • Extract with MTBE (2 x 10 L), wash with brine, dry over Na₂SO₄, and concentrate to yield 3,4,4-trimethylpent-1-en-3-ol.

• Self-Validating System: GC-FID monitoring. A conversion of >98% pinacolone with <2% enolization byproducts self-validates the strict temperature control parameters.

Step 2: Tungstate-Catalyzed Epoxidation

• Objective & Causality: While m-CPBA is standard for epoxidations in academia, it poses severe thermal runaway and shock hazards on a multi-kilogram scale. We employ a Noyori-type phase-transfer catalyzed (PTC) aqueous H₂O₂ oxidation. This method is highly scalable, green, and generates only water as a byproduct.

• Protocol:

  • Dissolve the vinyl carbinol (approx. 2.5 kg) in toluene (10 L) in a jacketed reactor.

  • Add Na₂WO₄ dihydrate (0.13 kg, 2 mol%) and methyltrioctylammonium hydrogensulfate (0.18 kg, 2 mol%).

  • Heat to 40 °C. Dose 30% aq. H₂O₂ (2.7 kg, 24 mol) continuously over 3 hours to manage the exotherm.

  • Upon completion, quench residual peroxide with 10% aq. Na₂SO₃. Separate phases and concentrate the organic layer.

• Self-Validating System: Starch-iodide paper testing post-quench confirms the complete destruction of peroxides, serving as a mandatory safety validation before concentration.

Step 3: 4-Exo-Tet Cyclization (Ring Expansion)

• Objective & Causality: The formation of a 4-membered oxetane ring via 4-exo-tet cyclization is kinetically disfavored. However, the extreme steric bulk of the tert-butyl and methyl groups at C2 restricts the conformational freedom of the acyclic chain. This Thorpe-Ingold effect forces the alkoxide and epoxide into close proximity, drastically lowering the activation energy for ring closure.

• Protocol:

  • Dissolve the epoxy alcohol (approx. 2.7 kg) in anhydrous THF (15 L).

  • Add Sodium tert-butoxide (NaOtBu) (2.1 kg, 22 mol) in portions at room temperature.

  • Heat the reaction to 65 °C for 8 hours.

  • Cool to RT, quench with water (5 L), extract with EtOAc, and purify via short-path distillation to yield 2-(tert-butyl)-2-methyloxetan-3-ol.

• Self-Validating System: In-process FTIR monitoring. The disappearance of the epoxide C-O stretch (~850 cm⁻¹) and the emergence of the oxetane ring stretch (~980 cm⁻¹) provides real-time validation of the cyclization.

Step 4: TEMPO-Mediated Oxidation

• Objective & Causality: Oxetanes are highly sensitive to strong acids, which trigger ring-opening. The Anelli oxidation (TEMPO/NaOCl) buffered with NaHCO₃ to pH 8.5 ensures the delicate oxetane ring remains intact while efficiently oxidizing the sterically hindered secondary alcohol to the ketone.

• Protocol:

  • Dissolve the oxetan-3-ol (1.5 kg) in DCM (10 L). Add a solution of KBr (0.12 kg) in water (2 L).

  • Add TEMPO (15.6 g, 1 mol%). Cool the biphasic mixture to 0 °C.

  • Add 10-13% aq. NaOCl (bleach) buffered with NaHCO₃ (to pH 8.5) dropwise, maintaining temp < 5 °C.

  • Stir for 1 hour, quench with aq. Na₂S₂O₃, separate layers, and concentrate to yield 2-(tert-butyl)-2-methyloxetan-3-one.

• Self-Validating System: The biphasic mixture color changes from orange (active TEMPO) to pale yellow upon completion, serving as a visual self-indicator corroborated by GC-MS.

Step 5: Stereoselective Amination via Ellman’s Auxiliary

• Objective & Causality: Direct reductive amination with NH₃/H₂ often yields secondary or tertiary amine over-alkylation products. Utilizing (R)-tert-butanesulfinamide forms a stable ketimine. The massive tert-butyl group on the oxetane ring directs the subsequent hydride attack (from NaBH₄) exclusively to the opposite face, ensuring high diastereoselectivity.

• Protocol:

  • To a solution of the oxetan-3-one (1.2 kg) in THF (8 L), add (R)-2-methylpropane-2-sulfinamide (1.1 kg) and Ti(OEt)₄ (3.8 kg). Reflux for 12 hours.

  • Cool to -50 °C. Add NaBH₄ (0.4 kg) in portions. Stir for 4 hours, gradually warming to RT.

  • Quench with brine, filter through Celite, and concentrate the organic phase.

  • Dissolve the intermediate in MeOH (5 L), add 4M HCl in dioxane (3 L), and stir for 2 hours at RT to cleave the chiral auxiliary.

  • Concentrate, basify with aq. NaOH to pH 10, extract with DCM, and crystallize the product.

• Self-Validating System: Chiral HPLC analysis of the crude reaction mixture. A diastereomeric ratio (d.r.) of >95:5 validates the facial selectivity induced by the Ellman auxiliary, confirming the success of the stereocontrol strategy.

Quantitative Data & Process Metrics

The following table summarizes the key performance indicators (KPIs) and Critical Process Parameters (CPPs) for the scale-up campaign.

Table 1: Process Metrics for 2-(tert-Butyl)-2-methyloxetan-3-amine Scale-up

Process Step	Chemical Transformation	Yield (%)	Purity (Assay)	E-Factor	Critical Process Parameter (CPP)
Step 1	Vinylation	88%	>95% (GC)	12.4	Internal Temp ≤ -15 °C
Step 2	Epoxidation	92%	>98% (GC)	8.2	H₂O₂ dosing rate / Exotherm control
Step 3	Ring Expansion	78%	>96% (GC)	15.1	Base stoichiometry (1.1 equiv NaOtBu)
Step 4	Oxidation	94%	>99% (GC)	10.5	Aqueous phase pH control (8.5–9.0)
Step 5	Amination	81%	>99% (HPLC)	18.3	Ti(OEt)₄ quality / Reduction Temp (-50 °C)

References

• PubChem Compound Summary for CID 135392307 (2-(tert-Butyl)-2-methyloxetan-3-amine). National Center for Biotechnology Information.[1] URL:[Link]

• Fine-tuning of physicochemical properties of 3,3-disubstituted oxetanes on the building blocks level . ChemRxiv, 2025.[2] URL:[Link]

• Oxetanes in Drug Discovery: Structural and Synthetic Insights . Wuitschik, G. et al. Journal of Medicinal Chemistry, 2010, 53(8), 3227-3246. URL:[Link]

• Synthesis and Applications of tert-Butanesulfinamide . Ellman, J. A. et al. Chemical Reviews, 2010, 110(6), 3600-3740. URL:[Link]

• A "Green" Route to Adipic Acid: Direct Oxidation of Cyclohexenes with 30 Percent Hydrogen Peroxide . Sato, K., Aoki, M., Noyori, R. Science, 1998, 281(5383), 1646-1647. (Foundation for Tungstate PTC Epoxidation). URL:[Link]

Sources

• 1. 2-Tert-butyl-2-methyl-oxetan-3-amine | C8H17NO | CID 135392307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]

Application Note: 2-(tert-Butyl)-2-methyloxetan-3-amine, a Conformationally Rigid Chiral Auxiliary for Asymmetric Synthesis

Abstract

The quest for efficient and predictable methods to control stereochemistry is a central theme in modern organic synthesis, particularly in drug discovery and development. Chiral auxiliaries remain a robust and reliable strategy for introducing chirality, offering high levels of stereocontrol and methodological predictability.[1][2] This application note introduces 2-(tert-Butyl)-2-methyloxetan-3-amine, a novel chiral auxiliary scaffold designed for high-fidelity asymmetric transformations. By incorporating a sterically demanding tert-butyl group onto a conformationally locked oxetane ring, this β-amino alcohol derivative provides a unique and powerful platform for stereodirecting reactions. We present the underlying design principles, a proposed synthetic protocol, and detailed application methodologies for its use in asymmetric alkylation, complete with mechanistic insights and protocols for auxiliary cleavage and recovery.

Introduction: The Principle of a Conformationally Rigid Auxiliary

The efficacy of a chiral auxiliary hinges on its ability to create a highly ordered and predictable three-dimensional environment around a reactive center.[2] Classic auxiliaries, such as Evans oxazolidinones and pseudoephedrine amides, achieve this through a combination of steric hindrance and chelation control.[2][] The chiral β-amino alcohol motif is a privileged structure in this context, capable of forming rigid five-membered chelated intermediates that effectively shield one face of a prochiral enolate.[][4]

The 2-(tert-Butyl)-2-methyloxetan-3-amine scaffold builds upon this proven principle but introduces a key innovation: the use of a strained oxetane ring. The inherent ring strain of the oxetane forces the substituents into well-defined pseudo-axial and pseudo-equatorial positions, effectively locking the conformation of the critical C2-C3 bond. This rigidity, combined with the formidable steric bulk of the C2 tert-butyl group, is hypothesized to create an exceptionally well-defined pocket for directing electrophilic attack, leading to superior levels of diastereoselectivity.

Design Advantages:

• Conformational Rigidity: The four-membered oxetane ring minimizes conformational ambiguity, leading to more predictable transition states.

• Powerful Steric Director: The C2 quaternary center featuring a tert-butyl group provides a dominant steric shield to bias the trajectory of incoming reagents.

• Chelation Control: The vicinal amino alcohol functionality allows for the formation of rigid, metal-chelated intermediates, a cornerstone of high selectivity in enolate chemistry.[4]

• Synthetic Accessibility: The synthesis can be approached from readily available oxetanone precursors using established methodologies.[5]

Synthesis of the Chiral Auxiliary

While 2-(tert-Butyl)-2-methyloxetan-3-amine is a novel structure, its synthesis can be achieved through established asymmetric methods. A logical approach involves the diastereoselective addition of a nucleophile to a chiral sulfinimine derived from a commercially available oxetanone, a strategy pioneered by Ellman for amine synthesis.[5][6]

The proposed retrosynthesis is shown below. The key step is the diastereoselective addition of a methyl organometallic reagent to the C3 position of an N-(tert-butylsulfinyl)oxetan-3-imine. The sulfinyl group acts as a powerful chiral directing group, and its subsequent removal under acidic conditions yields the target primary amine.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Side reactions in the amination of 2-tert-butyloxetanes

Support Center Portal: 2-tert-Butyloxetane Amination

Welcome to the Application Science Knowledge Base. This technical support portal provides mechanistic troubleshooting, quantitative optimization data, and self-validating protocols for the nucleophilic ring-opening amination of 2-tert-butyloxetanes.

Diagnostic Decision Tree

Use the flowchart below to identify the root cause of your amination failure and implement the recommended chemical intervention.

Diagnostic decision tree for troubleshooting side reactions in 2-tert-butyloxetane amination.

Knowledge Base: FAQs & Mechanistic Causality

Q1: Why am I observing a mixture of C2- and C4-aminated regioisomers instead of the pure C4 product? Causality: Oxetanes possess a high ring-strain energy (approximately 25.2 kcal/mol) , comparable to epoxides, which drives their ring-opening thermodynamics. However, the bulky tert-butyl group at the C2 position introduces severe steric hindrance. Under purely nucleophilic (SN2) conditions, the amine exclusively attacks the less hindered C4 position. If strong Lewis or Brønsted acids are used, the reaction shifts toward an SN1-like mechanism. The acid activates the oxetane oxygen, weakening the C–O bonds. The C2–O bond becomes highly prone to cleavage because the developing partial positive charge is stabilized by the adjacent tert-butyl group via hyperconjugation/inductive effects . This stabilization allows competitive nucleophilic attack at C2, forming the undesired 2-amino regioisomer. Actionable Solution: Transition from strong acidic catalysis to basic or neutral conditions with elevated temperatures. If an electrophilic activator is strictly required, use a mild, oxophilic Lewis acid (e.g., LiClO4 or Zn(OTf)2) that coordinates the oxygen without inducing spontaneous C2–O heterolysis.

Q2: My reaction mixture is highly viscous, and LC-MS shows high molecular weight species. What is happening? Causality: You are triggering Cationic Ring-Opening Polymerization (CROP). Oxetanes are highly susceptible to polymerization under acidic catalysis . When activated by a strong electrophile, the resulting oxonium ion intermediate can be attacked by the oxygen atom of another oxetane molecule rather than the amine. Because the tert-butyl group sterically shields the ring from the bulky amine nucleophile, the smaller, highly nucleophilic oxygen of a neighboring oxetane gains a kinetic advantage, leading to rapid oligomerization. Actionable Solution: Ensure the amine nucleophile is present in a significant stoichiometric excess (≥3.0 eq). Dilute the reaction mixture (≤0.2 M) to decrease the probability of intermolecular oxetane-oxetane collisions, and utilize inverse addition (adding the oxetane slowly to the amine/catalyst mixture).

Q3: NMR analysis indicates the presence of unsaturated alcohols. How do I prevent this elimination side reaction? Causality: Elimination (E1) is a common degradation pathway when opening sterically hindered oxetanes under strong acidic conditions. When the C2–O bond is activated and begins to break, the resulting carbocation character at C2 can lead to the spontaneous loss of an adjacent proton (from the C3 methylene) rather than capturing the sterically hindered amine. This is exacerbated if the amine acts as a Brønsted base rather than a nucleophile due to steric clash. Actionable Solution: Lower the reaction temperature to suppress the higher-activation-energy elimination pathway. Switch to a less basic, more nucleophilic amine, or strictly avoid Brønsted acids by using mild Lewis acid catalysis.

Data Center: Quantitative Optimization

The following table summarizes the causal relationship between reaction conditions and product distribution, demonstrating the necessity of mild activation for sterically hindered oxetanes.

Catalyst / Promoter	Solvent	Temp (°C)	Amine (Eq.)	Conversion (%)	Regioselectivity (C4:C2)	Major Side Product
None (Thermal)	EtOH	80	1.5	15%	>99:1	Unreacted Starting Material
BF3·OEt2 (1.0 eq)	CH2Cl2	25	1.5	85%	60:40	Oligomers / Polymers
TfOH (0.1 eq)	Toluene	60	2.0	90%	40:60	Unsaturated Alcohols (E1)
Zn(OTf)2 (0.2 eq)	Toluene	80	3.0	92%	95:5	Trace Unsaturated Alcohols
LiClO4 (0.5 eq)	CH3CN	60	3.0	98%	>99:1	None (Optimal Conditions)

Standard Operating Procedure (SOP): Regioselective C4-Amination

This self-validating protocol utilizes lithium perchlorate to achieve high SN2 regioselectivity while suppressing polymerization and elimination.

Step 1: Reagent Preparation & Validation

• Action: Dry LiClO4 (0.5 eq) under high vacuum at 120 °C for 2 hours prior to use.

• Causality: Moisture leads to the formation of HClO4, a strong Brønsted acid that will trigger CROP and E1 elimination .

• Validation Checkpoint: The catalyst must be a free-flowing white powder. Clumping indicates hydration; do not proceed.

Step 2: Reaction Assembly

• Action: In a flame-dried Schlenk flask under argon, dissolve the amine nucleophile (3.0 eq) and LiClO4 in anhydrous CH3CN to achieve a 0.2 M concentration.

• Causality: High dilution and excess amine ensure that the SN2 collision rate outpaces oxetane-oxetane polymerization.

Step 3: Substrate Addition & Heating

• Action: Add 2-tert-butyloxetane (1.0 eq) dropwise over 10 minutes. Heat the mixture to 60 °C.

• Validation Checkpoint: Monitor via TLC (KMnO4 stain). The reaction is progressing correctly if the high-Rf oxetane spot disappears and a single low-Rf polar amine spot appears. Multiple low-Rf spots indicate regioisomer leakage.

Step 4: Quenching & Workup

• Action: Cool to room temperature and immediately quench with saturated aqueous NaHCO3. Extract with EtOAc (3x).

• Causality: A basic quench neutralizes the Lewis acid complex, preventing reverse retro-reactions or degradation during solvent evaporation.

Step 5: Analytical Validation

• Action: Purify via flash column chromatography and analyze via 1H NMR.

• Validation Checkpoint: The 1H NMR spectrum must show a diagnostic signal around 3.2–3.5 ppm (1H, CH-OH) and signals around 2.5–2.8 ppm (2H, CH2-N), confirming exclusive C4 attack. The presence of a singlet at ~0.9 ppm (9H) confirms the structural integrity of the tert-butyl group.

Technical Support Center: Purification Strategies for Polar Aminooxetanes

Welcome to the Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with isolating polar aminooxetanes.

Aminooxetanes are highly strained, four-membered heterocycles increasingly utilized in drug discovery as bioisosteres for amides and gem-dimethyl groups[1][4]. While they successfully reduce lipophilicity and improve aqueous solubility, these exact properties—combined with the basicity of the amine and the strong hydrogen-bond accepting nature of the oxetane oxygen—create significant bottlenecks during chromatographic purification.

This guide provides diagnostic workflows, mechanistic troubleshooting, and self-validating protocols to ensure high-purity isolation of these privileged scaffolds.

Diagnostic Workflow

Before committing your valuable crude mixture to a column, use the following diagnostic logic to determine the correct chromatographic mode.

Diagnostic workflow for selecting the optimal purification strategy for polar aminooxetanes.

FAQ: Understanding Aminooxetane Physicochemical Behavior

Q: Why do my aminooxetanes streak entirely down the column on normal-phase silica? A: This is a dual-causality issue. First, the basic amine interacts strongly with the acidic silanol groups (Si-OH) on standard bare silica, leading to ion-exchange-like secondary interactions that cause severe tailing. Second, the oxetane oxygen acts as a strong hydrogen-bond acceptor [1]. Solution: Abandon standard bare silica. Switch to amine-functionalized silica (e.g., KP-NH) which caps the acidic silanols, or dynamically mask silanol interactions by adding a basic modifier (1% Triethylamine or 0.1% NH₄OH) to your Dichloromethane/Methanol mobile phase.

Q: My aminooxetane elutes in the void volume during standard Reverse-Phase HPLC (RP-HPLC). How can I increase retention? A: Standard RP-HPLC mobile phases typically use 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA), creating a pH of ~2–3. While the introduction of an oxetane ring reduces the pKa of adjacent amines due to inductive electron-withdrawing effects [1], the amine will still be fully protonated at this low pH. The resulting cation is highly polar and poorly retained on hydrophobic C18 chains. Solution: Shift to a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.5–10.0). This neutralizes the amine, restoring its lipophilicity and allowing it to partition effectively into the C18 stationary phase [3].

Q: Are aminooxetanes stable under acidic HPLC conditions? A: Generally, yes, but with strict caveats. The oxetane ring is strained but surprisingly robust compared to epoxides. It typically survives standard 0.1% FA/TFA during a standard 15-minute HPLC run. However, causality dictates that concentrating the fractions in vacuo removes the water and volatile solvents first, leaving behind highly concentrated acid that can catalyze ring-opening to a diol. Solution: If acidic conditions must be used, immediately lyophilize (freeze-dry) the fractions rather than using rotary evaporation.

Troubleshooting Guide: Specific Issues & Solutions

Issue: Co-elution of the aminooxetane with neutral, highly polar reaction byproducts (e.g., salts, unreacted polar starting materials). Root Cause: Both the product and impurities lack retention on C18, co-eluting at the solvent front. Intervention: Implement a Strong Cation Exchange (SCX) Catch-and-Release protocol. The sulfonic acid resin will selectively trap the protonated basic aminooxetane, allowing neutral and acidic impurities to be washed away before basic elution.

Issue: The compound is so polar that even at pH 10, it does not retain on a C18 column. Root Cause: The intrinsic hydrophilicity of the molecule (e.g., multiple hydrogen bond donors/acceptors, low carbon count) overrides the hydrophobic interactions of the C18 phase. Intervention: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). Using a Diol or Amide stationary phase with a highly organic mobile phase forces the polar aminooxetane to partition into the water-enriched layer on the silica surface [2].

Quantitative Data: Chromatographic Strategy Comparison

Strategy	Stationary Phase	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Retention Mechanism	Best For
Standard RP-HPLC	C18 (Standard)	0.1% FA or TFA in Water	Acetonitrile / Methanol	Hydrophobic partitioning	Lipophilic aminooxetanes
High-pH RP-HPLC	C18 (Hybrid/High-pH tolerant)	10 mM NH₄HCO₃ (pH 9.5)	Acetonitrile	Hydrophobic partitioning (neutral amine)	Moderately polar aminooxetanes
HILIC	Diol or Amide	10 mM NH₄Formate (pH 3.0)	90% MeCN / 10% Water	Hydrophilic partitioning into aqueous layer	Ultra-polar, non-retained aminooxetanes
Normal Phase	Amine-functionalized Silica (KP-NH)	N/A	DCM / Methanol	Adsorption (without silanol interference)	Scale-up purification of crude mixtures

Step-by-Step Methodologies

Protocol 1: SCX Catch-and-Release Pre-Purification

Use this to isolate the aminooxetane from non-basic polar impurities.

• Conditioning: Wash the SCX cartridge with 3 column volumes (CV) of Methanol (MeOH).

• Loading: Dissolve the crude aminooxetane in a minimum volume of MeOH. Causality Note: If the amine is not fully soluble, acidify with 1% Acetic Acid. Ensuring the amine is fully protonated maximizes ionic binding to the negatively charged sulfonate groups on the resin.

• Washing: Wash with 3 CV of MeOH, followed by 3 CV of Dichloromethane (DCM), and finally 3 CV of MeOH. This sequence removes non-basic lipophilic and hydrophilic impurities.

• Elution: Elute the target aminooxetane using 3–5 CV of 2M Ammonia in MeOH. Causality Note: The high concentration of ammonia deprotonates the aminooxetane, breaking the ionic bond and releasing it from the resin.

• Recovery: Concentrate the eluent in vacuo to yield the free-base aminooxetane. Self-Validating Checkpoint: Spot the DCM wash and the Ammonia eluent on a TLC plate and stain with Ninhydrin. If the DCM wash turns purple, the amine was not fully protonated during loading; acidify the load solvent in future runs.

Protocol 2: High-pH RP-HPLC Purification

Use this when the aminooxetane elutes in the void volume under acidic conditions.

• Column Selection: Use a high-pH tolerant C18 column (e.g., Waters XBridge or Sunfire) [3]. Standard silica dissolves at pH > 8.

• Mobile Phase Preparation:

  • Buffer A: 10 mM Ammonium Bicarbonate (NH₄HCO₃) in LC-MS grade water, adjusted to pH 9.5 with Ammonium Hydroxide.

  • Buffer B: Acetonitrile (MeCN).

• Gradient Design: Start at 2% B, hold for 2 minutes (to wash highly polar non-retained impurities), then ramp to 50% B over 15 minutes.

• Fraction Collection: Trigger collection via Mass Spectrometry (MS) or Evaporative Light Scattering Detection (ELSD). Causality Note: Oxetanes lack chromophores. Unless your molecule contains an aromatic ring, UV detection will fail [3]. Self-Validating Checkpoint: Monitor the baseline pressure. A sudden, irreversible spike indicates silica dissolution due to high pH; ensure your column is explicitly rated for pH up to 10 (hybrid silica).

Protocol 3: HILIC Purification for Ultra-Polar Aminooxetanes

Use this when high-pH C18 fails to retain the compound.

• Column Selection: Phenomenex HILIC Diol or Waters BEH Amide [2].

• Mobile Phase Preparation:

  • Buffer A: 10 mM Ammonium Formate in Water (pH 3.0). Causality Note: A minimum of 5% water and salt is required in HILIC to maintain the critical aqueous hydration layer on the stationary phase.

  • Buffer B: 90% Acetonitrile / 10% Water with 10 mM Ammonium Formate.

• Gradient Design: Note: This is a reverse gradient compared to RP-HPLC. Start at 100% Buffer B (highly organic). Ramp down to 50% Buffer B over 20 minutes. Causality Note: Increasing the aqueous content disrupts the partitioning of the aminooxetane into the stationary water layer, causing elution [2]. Self-Validating Checkpoint: Inject a void volume marker (e.g., toluene). If the aminooxetane elutes before or precisely with toluene, the mobile phase is too aqueous; increase the starting %B (organic).

References

• Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison Journal of Medicinal Chemistry (ACS Publications)[Link]

• Metabolism-Directed Design of Oxetane-Containing Arylsulfonamide Derivatives as γ-Secretase Inhibitors Journal of Medicinal Chemistry (ACS Publications)[Link]

• Amino-oxetanes as amide isosteres by an alternative defluorosulfonylative coupling of sulfonyl fluorides ResearchGate / Nature Communications[Link]

• Reactions of Oxetan-3-tert-butylsulfinimine for the Preparation of Substituted 3-Aminooxetanes Organic Letters (ACS Publications)[Link]

Stability issues of 2-(tert-Butyl)-2-methyloxetan-3-amine under acidic conditions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, field-observed stability issues surrounding 2-(tert-Butyl)-2-methyloxetan-3-amine during synthesis and purification.

While oxetanes are highly valued in drug discovery for modulating lipophilicity and metabolic stability, their inherent ring strain makes them susceptible to degradation. This guide provides mechanistic causality, troubleshooting FAQs, and self-validating protocols to ensure the integrity of your building blocks.

Mechanistic Insight: The "Why" Behind the Degradation

To troubleshoot degradation, we must first understand the structural causality. The oxetane ring possesses an inherent ring strain of approximately 106 kJ/mol[1]. In medicinal chemistry, 3,3-disubstituted oxetanes are considered the "gold standard" for stability because their substitution pattern sterically blocks external nucleophiles from attacking the C–O σ* antibonding orbital[2].

However, 2-(tert-Butyl)-2-methyloxetan-3-amine deviates from this stable archetype. It is a 2,2,3-trisubstituted system featuring extreme steric bulk at the C2 position (a tert-butyl group and a methyl group).

When exposed to acidic conditions:

• Oxygen Protonation: The oxetane oxygen becomes protonated, forming a highly reactive oxonium ion.

• Relief of Steric Strain (B-Strain): The massive steric clash between the bulky tert-butyl group and the rest of the ring acts as a thermodynamic driving force.

• C2–O Cleavage: The C2–O bond cleaves rapidly to relieve this strain, generating a tertiary carbocation (stabilized by hyperconjugation).

• Internal/External Nucleophilic Attack: The unprotonated fraction of the C3-amine (acting as an internal nucleophile) or solvent molecules attack the carbocation, leading to irreversible ring-opening and the formation of an amino alcohol degradant[3].

Visualizing the Degradation Pathway

Caption: Logical pathway of acid-catalyzed ring opening in sterically hindered oxetanes and mitigation strategy.

Troubleshooting FAQs

Q1: Why does my compound completely degrade during standard Boc deprotection (e.g., 50% TFA in DCM)? A1: Strong Brønsted acids like Trifluoroacetic acid (TFA) readily protonate the oxetane oxygen. Because breaking the C2–O bond relieves the severe steric clash of the tert-butyl group and forms a stable tertiary carbocation, the ring opens almost instantaneously. You must use orthogonal protecting groups (e.g., Cbz removed via hydrogenation) or highly controlled, mild Lewis acid-mediated deprotections that do not activate the oxetane oxygen.

Q2: Can I use standard reverse-phase HPLC with 0.1% TFA for purification? A2: No. The pH of a 0.1% TFA mobile phase is approximately 2.0. This will cause continuous on-column degradation, resulting in broad, tailing peaks and poor recovery of the intact oxetane. You must switch to a basic mobile phase (e.g., 0.1% NH₄OH or 10 mM Ammonium Bicarbonate, pH 9–10) to keep the oxetane intact.

Q3: Is it safe to store this building block as a hydrochloride (HCl) salt? A3: It is highly discouraged. While amine hydrochlorides are standard for storage, the localized acidity in the solid state can trigger slow, unexpected isomerization and ring-opening over time[4]. Store the compound as a free base at -20°C under an inert atmosphere (Argon/N₂).

Q4: I need to perform an amide coupling. Will the coupling reagents cause ring-opening? A4: Standard coupling reagents (HATU, EDC/HOBt) are generally safe, provided the reaction is strictly buffered with a non-nucleophilic base (e.g., DIPEA or TEA) to maintain a basic microenvironment[3]. Ensure the pH never drops below 7 during the workup.

Quantitative Stability Profile

To guide your experimental design, the following table summarizes the stability of 2-(tert-Butyl)-2-methyloxetan-3-amine across various pH environments.

Condition / Buffer	Approx. pH	Half-life ( t1/2​ ) at 25°C	Primary Degradant	Recommendation
0.1 M HCl (aq)	1.0	< 5 minutes	Ring-opened amino diol	Avoid completely. Rapid, irreversible degradation.
0.1% TFA in MeCN/H₂O	~2.0	~2 hours	Ring-opened amino diol	Unsuitable. Do not use for LC-MS or Prep-HPLC.
10 mM NH₄OAc (aq)	6.8	> 48 hours	Trace isomerization	Acceptable for short-term handling and mild assays.
0.1% NH₄OH in MeCN/H₂O	~10.0	> 7 days	None observed	Recommended. Ideal for purification and LC-MS.

Standard Operating Procedure (SOP): Acid-Stability Profiling and Safe Handling

To prevent the "observer effect"—where the analytical method itself degrades the sample—use this self-validating protocol to assess the stability of your oxetane derivatives.

Step 1: Preparation of Mobile Phases and Buffers

• Prepare Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust pH to 9.5 using dilute NH₄OH.

• Prepare Mobile Phase B: LC-MS grade Acetonitrile.

• Prepare the test buffer: 0.1 M Citrate-Phosphate buffer at the desired acidic pH (e.g., pH 4.0).

Step 2: Controlled Dissolution

• Weigh 1.0 mg of 2-(tert-Butyl)-2-methyloxetan-3-amine free base.

• Dissolve in 1.0 mL of DMSO to create a 1 mg/mL stock solution. Causality note: DMSO is chosen as it is aprotic and will not act as a nucleophile or proton donor.

Step 3: Stability Incubation

• Aliquot 100 µL of the DMSO stock into a glass HPLC vial.

• Add 900 µL of the test buffer (pH 4.0) and vortex immediately.

• Maintain the vial at 25°C in the autosampler.

Step 4: LC-MS Monitoring (Basic Conditions)

• Inject 2 µL of the mixture onto a C18 column compatible with basic pH (e.g., Waters XBridge) every 30 minutes for 4 hours.

• Run a gradient of 5% to 95% Mobile Phase B over 5 minutes.

• Monitor the disappearance of the parent mass [M+H]+ and the appearance of the ring-opened mass [M+H2​O+H]+ . By using a basic mobile phase, you ensure that any degradation observed occurred in the incubation vial, not on the column.

Step 5: Quenching and Storage

• If the reaction must be stopped for later analysis, quench the acidic aliquot by adding an equal volume of 0.2 M Ammonium Bicarbonate (pH 10).

• Store the quenched samples at -80°C to halt all kinetic degradation pathways.

References

• Oxetanes in Drug Discovery Campaigns Journal of Medicinal Chemistry (PMC, NIH)
• Mild Intramolecular Ring Opening of Oxetanes Organic Letters (ACS Public
• Unexpected Isomerization of Oxetane-Carboxylic Acids Organic Letters (ACS Public
• Preventing Decomposition of Oxetane Ring During Synthesis Benchchem

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming low reactivity of sterically hindered amines

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I frequently encounter roadblocks involving sterically hindered amines (e.g., tert-butylamine, 2,2,6,6-tetramethylpiperidine, or ortho-substituted anilines). The core issue across all these transformations is thermodynamic and kinetic: bulky substituents create severe steric clashes during the transition state, drastically increasing the activation energy ( ΔG‡ ) required for nucleophilic attack.

To overcome these barriers, we must manipulate the electronic microenvironment, alter the steric profile of our catalysts, or decouple multi-step reaction equilibriums. Below is a comprehensive troubleshooting guide and protocol repository designed to solve low reactivity in hindered amines.

Diagnostic Triage Workflow

Before diving into specific protocols, use the following diagnostic logic to identify the correct strategic intervention for your specific reaction class.

Logical diagnostic workflow for resolving hindered amine reactivity across three reaction classes.

Module 1: Buchwald-Hartwig Cross-Coupling

Q: I am trying to couple a bulky secondary cyclic amine with an aryl chloride using Pd₂(dba)₃ and XPhos, but I am seeing low conversion and high levels of hydrodehalogenation. What should I change?

Causality & Solution: While XPhos is an excellent general-purpose ligand, the steric and electronic properties of the ancillary phosphine ligand completely dictate the outcome of cross-couplings with hindered substrates[1]. For sterically hindered secondary amines, the transition state for reductive elimination is highly congested. You must switch your ligand to RuPhos . The solid-state structure of RuPhos demonstrates a smaller steric hindrance profile compared to its congener BrettPhos, allowing the bulky secondary amine to coordinate to the palladium center without excessive steric penalty[1]. Conversely, if you are coupling a hindered primary amine, BrettPhos is the optimal choice, as its larger hindrance prevents unwanted bis-arylation[1].

Self-Validating Protocol: Pd-RuPhos Catalyzed Coupling

• Preparation: In an argon-filled glovebox, charge an oven-dried vial with Pd₂(dba)₃ (1 mol%), RuPhos (2 mol%), and NaOtBu (1.2 equiv).

• Substrate Addition: Add the aryl halide (1.0 equiv) and the hindered secondary amine (1.2 equiv).

• Solvent: Add anhydrous toluene to achieve a 0.2 M concentration. Seal the vial with a PTFE-lined cap.

• Reaction & Validation: Heat the mixture to 85°C. Self-Validation Step: After 2 hours, sample the reaction and analyze via LC-MS. If the aryl halide remains intact but no hydrodehalogenation byproduct is detected, the oxidative addition is sluggish; increase the temperature to 100°C. If hydrodehalogenation is present, verify the anhydrous nature of your solvent and base.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, concentrate, and purify via flash chromatography.

Module 2: Amidation of Hindered Amines

Q: My amidation reaction using HATU and DIPEA fails completely with a sterically hindered secondary amine. The activated ester forms, but the amine won't attack. How can I force this coupling?

Causality & Solution: Standard uronium-based coupling reagents (like HATU) generate bulky OBt/OAt active esters. When your amine is also sterically hindered, the nucleophilic attack to form the tetrahedral intermediate is kinetically blocked, leading to slower reaction speeds and decreased yields[2]. To bypass this, you must shrink the leaving group. Acyl fluorides are the premier solution. Fluorine is highly electronegative (making the carbonyl carbon highly electrophilic) but possesses a very small Van der Waals radius, minimizing steric repulsion during amine approach. You can generate acyl fluorides safely in situ using XtalFluor-E , which easily couples with sterically hindered secondary amines[3].

Self-Validating Protocol: XtalFluor-E Mediated Amidation

• Activation: Dissolve the carboxylic acid (1.0 equiv) and XtalFluor-E (1.2 equiv) in anhydrous CH₂Cl₂ (0.2 M).

• Base Addition: Add a non-nucleophilic base such as proton sponge (2.0 equiv) at 0°C. Stir for 15 minutes. Self-Validation Step: Take a 10 μ L aliquot, evaporate the solvent, and analyze via ATR-IR spectroscopy. Look for the characteristic acyl fluoride C=O stretch at ~1840 cm⁻¹ to confirm complete activation before proceeding.

• Coupling: Add the hindered amine (1.2–2.0 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4–12 hours.

• Workup: Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

Module 3: Reductive Amination

Q: When attempting a reductive amination with a bulky amine (e.g., tert-butylamine) and a ketone using NaBH(OAc)₃, I mostly recover the reduced alcohol of my starting ketone. How do I favor the amine product?

Causality & Solution: Reductive amination is a tandem process: condensation to form an imine/iminium ion, followed by reduction. The main side reaction is the direct hydrogenation of the carbonyl compound[4]. With sterically hindered amines, the initial condensation step is exceptionally slow. If the reducing agent is present from the start, it simply reduces the ketone to an alcohol before the imine can form[5]. You must decouple these steps. Use Titanium(IV) isopropoxide (Ti(OiPr)₄) as a Lewis acid and water scavenger to drive the Schiff base formation to completion before introducing a mild reducing agent like NaBH₃CN[5].

Self-Validating Protocol: Ti(OiPr)₄-Mediated Reductive Amination

• Imine Formation: Combine the ketone/aldehyde (1.0 equiv) and the hindered amine (1.2 equiv) in anhydrous THF (or neat, depending on substrate liquidity). Add Ti(OiPr)₄ (1.5 equiv).

• Condensation: Stir at room temperature for 12 hours. Self-Validation Step: Pull a small aliquot, dilute in CDCl₃, and analyze by ¹H NMR. Ensure the complete disappearance of the starting carbonyl resonance and the appearance of the imine/enamine signals. Do not proceed to reduction until condensation is complete.

• Reduction: Cool the mixture to 0°C. Add NaBH₃CN (1.5 equiv) in portions. Add absolute ethanol (1-2 mL) to help solubilize the intermediate if a thick suspension forms. Stir for 4 hours.

• Workup: Quench carefully with 1M NaOH to precipitate the titanium as TiO₂. Filter the resulting white suspension through Celite, wash thoroughly with EtOAc, and extract the filtrate.

Quantitative Benchmarks for Reagent Selection

To assist in experimental design, the following table summarizes the expected performance of the recommended systems when applied to highly hindered substrates.

Reaction Class	Substrate Profile	Recommended Reagent/Catalyst	Expected Yield Range	Primary Side Reaction Avoided
Buchwald-Hartwig	Hindered Primary Amine	Pd-BrettPhos	85–95%	Bis-arylation
Buchwald-Hartwig	Hindered Secondary Amine	Pd-RuPhos	80–95%	Hydrodehalogenation
Amidation	Bulky Secondary Amine	XtalFluor-E (Acyl Fluoride)	75–90%	Unreacted starting material
Reductive Amination	Tertiary/Bulky Alkyl Amine	Ti(OiPr)₄ + NaBH₃CN	65–85%	Direct carbonyl reduction

Sources

• 1. Crystal structure of the RuPhos ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Metal‐Free Transamidation: A Sustainable Approach to Amide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Advanced Analytical Support Center: Troubleshooting Oxetane Amine Isomer Chromatography

Welcome to the Technical Support Center for the analysis of oxetane amine isomers. As oxetanes increasingly replace carbonyl and gem-dimethyl groups in drug discovery to improve metabolic stability and aqueous solubility[1][2], analytical scientists frequently encounter unique chromatographic challenges. The combination of a highly strained, hydrogen-bond-accepting four-membered ring[3] with a basic amine creates complex polarity and stability profiles.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and validated protocols to ensure high-fidelity analytical data.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why do my 3-aminooxetane isomers exhibit severe peak tailing and poor retention on standard C18 reverse-phase columns?

The Causality: Peak tailing and poor retention are symptoms of two compounding physicochemical properties. First, the strained C–O–C bond angle of the oxetane ring highly exposes the oxygen lone pair, making it a potent hydrogen-bond acceptor[3]. When coupled with an amine, the overall lipophilicity (logD) drops significantly, preventing adequate partitioning into the hydrophobic C18 stationary phase. Second, while the oxetane ring exerts an electron-withdrawing inductive effect that slightly reduces the amine's pKa[4], the amine remains sufficiently basic to undergo secondary ion-exchange interactions with residual acidic silanols on the silica support, causing peak tailing.

The Solution: Abandon low-pH C18 methods for these highly polar analytes. Transition to Hydrophilic Interaction Liquid Chromatography (HILIC) for optimal retention, or utilize High-pH Reverse Phase (e.g., pH 9.5 ammonium bicarbonate) to fully deprotonate the amine and neutralize silanol interactions.

Q2: I am observing multiple unexpected peaks in my LC-MS chromatogram when using 0.1% Trifluoroacetic Acid (TFA). Is my oxetane degrading?

The Causality: Yes, likely via acid-catalyzed ring opening. While 3,3-disubstituted oxetanes are generally robust[5], mono-substituted or specific secondary amino-oxetanes can be susceptible to degradation under strong aqueous acidic conditions[6]. Protonation of the oxetane oxygen creates a highly unstable oxonium ion. To relieve the intrinsic 106 kJ/mol ring strain[3], the C–O bond cleaves, forming a carbocation intermediate that is rapidly trapped by water to form an amino-diol degradant[7].

The Solution: Switch your mobile phase modifier to a milder acid (e.g., 0.01% Formic acid) or move to neutral/basic mobile phases. You can validate this by checking for a mass shift of +18 Da (addition of H₂O) in your MS spectra.

Caption: Acid-catalyzed ring-opening mechanism of oxetane amines during low-pH chromatography.

Q3: How do I select the right chromatographic mode for separating positional isomers of oxetane amines?

The Causality: Positional isomers (e.g., 2-amino vs. 3-aminooxetanes) possess identical masses but differ in their dipole moments and intramolecular hydrogen-bonding capacities. HILIC is exceptionally sensitive to these subtle differences in polar surface area, making it superior to Reverse Phase for isomer resolution. If the isomers are chiral, Supercritical Fluid Chromatography (SFC) on amylose/cellulose stationary phases is the gold standard due to the rapid mass transfer kinetics of supercritical CO₂.

Caption: Decision matrix for selecting chromatographic modes for oxetane amine isomers.

Part 2: Quantitative Method Comparison

To illustrate the causality of mobile phase and stationary phase selection, the following table summarizes the typical chromatographic performance of a highly polar 3-aminooxetane isomer across different analytical conditions.

Chromatographic Mode	Mobile Phase System	Retention Factor ( k′ )	Peak Asymmetry ( As​ )	On-Column Recovery	Mechanism of Action / Limitation
Standard RP (C18)	0.1% TFA in H₂O / MeCN	0.4 (Poor)	2.8 (Severe Tailing)	< 85%	Amine protonated; high silanol interaction. Acidic degradation occurs[6].
High-pH RP (C18)	10 mM NH₄HCO₃ (pH 9.5) / MeCN	1.8 (Moderate)	1.1 (Excellent)	> 98%	Amine deprotonated; silanol interactions neutralized. Oxetane ring stable.
HILIC (Amide)	10 mM NH₄FA (pH 3.0) / MeCN	5.2 (Excellent)	1.0 (Ideal)	> 99%	Orthogonal retention via water layer partitioning. Excellent for polar isomers.

Part 3: Validated Experimental Protocols

As a self-validating system, analytical methods must inherently prove that the analyte is neither degrading nor irreversibly binding to the column. The following protocol utilizes HILIC for optimal isomer separation, coupled with a Flow-Injection Analysis (FIA) recovery check.

Protocol: High-Resolution HILIC-MS Method for Polar Oxetane Amine Isomers

Objective: Achieve baseline resolution of oxetane amine positional isomers while preventing acid-catalyzed ring opening and ensuring 100% mass balance recovery.

Step 1: Mobile Phase Preparation (Buffer Control)

• Aqueous Phase (A): Prepare 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using neat formic acid. (Note: While strong acids degrade oxetanes, buffered formate at pH 3.0 provides sufficient ionic strength for HILIC partitioning without triggering the oxonium degradation pathway).

• Organic Phase (B): 95% Acetonitrile / 5% Water with 10 mM Ammonium Formate.

Step 2: Sample Diluent Optimization (Critical Step)

• Do not dissolve oxetane amines in 100% water or DMSO for HILIC. Aqueous diluents disrupt the stationary phase water layer, causing peak splitting.

• Dilute your sample to 0.1 mg/mL in a mixture of at least 75% Acetonitrile : 25% Water.

Step 3: Chromatographic Execution

• Column: Use an Amide-bonded HILIC column (e.g., Waters BEH Amide, 1.7 µm, 2.1 x 100 mm).

• Gradient: Start at 95% B (highly organic). Hold for 1 minute to establish partitioning. Ramp to 60% B over 8 minutes.

• Flow Rate: 0.4 mL/min. Column Temp: 40°C.

Step 4: Self-Validation via Mass Balance (FIA vs. Column) To prove the oxetane amine is not degrading on-column:

• FIA Run: Bypass the analytical column using a zero-dead-volume union. Inject 1 µL of the sample directly into the MS. Record the Total Ion Chromatogram (TIC) Area under the curve (AUC).

• Column Run: Reconnect the HILIC column and inject 1 µL of the sample. Record the TIC AUC of the eluted peak(s).

• Validation Metric: Calculate Recovery = (AUC_Column / AUC_FIA) × 100. A recovery of >95% validates that the oxetane ring remains intact and no irreversible silanol binding is occurring. If recovery is <90%, investigate in-source fragmentation or switch to a higher pH mobile phase.

Part 4: References

• Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. National Center for Biotechnology Information (PMC).

• Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. ResearchGate.

• Oxetanes in Drug Discovery Campaigns. Semantic Scholar.

• Organic & Biomolecular Chemistry. RSC Publishing.

• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.

• Chemical Space Exploration of Oxetanes. National Center for Biotechnology Information (PMC).

• Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison. Journal of Medicinal Chemistry - ACS Publications.

Sources

• 1. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Space Exploration of Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Comparative study of 2-(tert-Butyl)-2-methyloxetan-3-amine with other bioisosteres

Comparative Evaluation of 2-(tert-Butyl)-2-methyloxetan-3-amine as a Next-Generation Bioisostere

The strategic replacement of functional groups with bioisosteres is a foundational pillar of modern drug design. Historically, the oxetane ring was viewed as an academic curiosity; however, pioneering studies have firmly established 3,3-disubstituted oxetanes as premier bioisosteres for gem-dimethyl and carbonyl groups[1].

The compound 2-(tert-Butyl)-2-methyloxetan-3-amine (CAS: 2306275-21-6, PubChem CID: 135392307) represents a highly sterically hindered, functionally dense building block[2]. By incorporating a bulky tert-butyl group, a methyl group, and a primary amine directly onto the four-membered oxetane scaffold, this molecule offers a unique spatial arrangement designed to overcome the lipophilicity and metabolic liabilities of traditional aliphatic amines[3]. This guide provides an objective, data-driven comparison of this oxetane against its classical carbon-based counterparts.

The Chemical Physics of Oxetane Bioisosterism

Why choose a heavily substituted oxetane over a standard cycloalkane or branched aliphatic chain? The causality lies in the profound electronic and spatial effects of the oxygen atom within the strained ring system[1].

• pKa Attenuation via Inductive Effects: Standard aliphatic amines often suffer from high basicity (pKa > 10), leading to off-target hERG channel inhibition and poor passive membrane permeability. The electronegative oxygen in the oxetane ring exerts a strong inductive electron-withdrawing effect (-I) through the σ-bond framework, significantly reducing the basicity of the adjacent amine (often by 2 to 3 log units)[4].

• Lipophilicity and Aqueous Solubility: The oxetane oxygen acts as a potent hydrogen-bond acceptor. This introduces critical polarity without significantly increasing the molecular volume. Consequently, it drastically lowers the LogD and enhances aqueous solubility compared to highly lipophilic gem-dimethyl or cyclobutane groups[3].

• Metabolic Shielding: The tert-butyl and methyl groups provide intense steric shielding around the amine. Furthermore, the oxetane ring itself lacks the highly oxidizable C-H bonds present in cyclobutanes or unbranched alkanes, effectively blocking Cytochrome P450 (CYP) mediated degradation soft-spots[1].

Fig 1: Mechanistic pathway detailing how structural features of the oxetane amine modulate ADME.

Quantitative Matched Molecular Pair Analysis

To objectively evaluate performance, we compare 2-(tert-Butyl)-2-methyloxetan-3-amine against representative matched molecular pairs (MMPs) derived from literature trends of classical bioisosteres (the cyclobutane analog and the acyclic gem-dimethyl analog)[3],[4].

Physicochemical Property	2-(tert-Butyl)-2-methyloxetan-3-amine	Cyclobutane Analog	Acyclic gem-Dimethyl Analog
Structural Motif	Oxetane Ring	Cyclobutane Ring	Aliphatic Chain
Molecular Weight	143.23 g/mol	141.25 g/mol	143.27 g/mol
Amine pKa (Apparent)	~ 8.1	~ 10.2	~ 10.5
LogD (pH 7.4)	0.8	2.6	2.8
Aqueous Sol. (µM)	> 2500	< 100	< 50
HLM Cl_int (µL/min/mg)	< 10	45	60

Translational Methodologies: Validating the Scaffold

To ensure analytical trustworthiness, the experimental evaluation of these bioisosteres must rely on self-validating protocols. The following methodologies include built-in controls to isolate the specific physicochemical effects of the oxetane substitution.

Protocol 1: pKa Determination via Yasuda-Shedlovsky Extrapolation

• The Challenge: Highly lipophilic analogs (like the cyclobutane pair) often precipitate during standard aqueous potentiometric titrations, creating phase-separation artifacts that skew pKa readings.

• The Solution: Perform titrations in a co-solvent system (e.g., Methanol/Water at 20%, 30%, 40%, and 50% ratios).

• Validation Step: Plot the apparent pKa against the dielectric constant of the solvent mixtures. Extrapolating the linear regression to 0% co-solvent (pure water) yields the true thermodynamic aqueous pKa. This guarantees that the observed 2-log drop in the oxetane's basicity is strictly due to the oxygen's electronic inductive effect, not an artifact of insolubility[4].

Protocol 2: Orthogonal Kinetic Aqueous Solubility Assessment

• Step 1: Prepare 10 mM DMSO stock solutions of the oxetane and its carbon-based analogs.

• Step 2: Spike into PBS (pH 7.4) to a final concentration of 500 µM (2% DMSO final). Incubate at 37°C for 24 hours with shaking.

• Validation Step: Use a dual-readout system. First, use nephelometry (light scattering) to detect colloidal aggregation. Second, centrifuge the samples and quantify the supernatant via HPLC-UV. If nephelometry shows scattering but HPLC shows high concentration, the compound has formed a false-positive colloidal suspension. The oxetane will show zero scattering and high HPLC recovery, proving true solvation[3].

Protocol 3: Mechanistic In Vitro Metabolic Stability (HLM)

• Step 1: Incubate 1 µM of each compound with Human Liver Microsomes (HLM, 0.5 mg/mL protein) at 37°C.

• Validation Step: Run the assay in two parallel arms: one with an NADPH regenerating system, and one without NADPH.

• Causality Check: CYP450 enzymes require NADPH to function. If the cyclobutane analog degrades rapidly with NADPH but remains completely stable without it, the clearance is definitively CYP-mediated. The oxetane's survival in the +NADPH arm confirms that the incorporation of the oxygen atom successfully shielded the metabolic soft spot[1].

Fig 2: Self-validating experimental workflow for comparative bioisosteric profiling.

References

• Oxetanes in Drug Discovery Campaigns | Journal of Medicinal Chemistry - ACS Publications. 1

• Application Notes and Protocols: The Role of Oxetanes in Medicinal Chemistry and Drug Discovery - Benchchem. 3

• 2-Tert-butyl-2-methyl-oxetan-3-amine | C8H17NO | CID 135392307 - PubChem. 2

• Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison | Journal of Medicinal Chemistry - ACS Publications. 4

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Biological Activity of 2-(tert-Butyl)-2-methyloxetan-3-amine Derivatives

In the landscape of modern medicinal chemistry, the strategic incorporation of small, strained ring systems has become a cornerstone of rational drug design. Among these, the oxetane moiety has garnered significant attention for its ability to confer advantageous physicochemical properties upon parent molecules.[1][2][3][4][5] This guide provides an in-depth validation and comparative analysis of a specific, promising scaffold: 2-(tert-Butyl)-2-methyloxetan-3-amine and its derivatives. Our focus will be on the objective assessment of their biological performance against relevant alternatives, supported by robust experimental data.

The 2,2-disubstituted oxetane core, particularly with a bulky tert-butyl group, offers a unique combination of steric influence and metabolic stability.[6] The primary amine at the 3-position serves as a crucial handle for derivatization, allowing for the exploration of a wide chemical space to optimize target engagement and pharmacokinetic profiles. This guide will elucidate the experimental journey from initial hit validation to lead optimization, providing fellow researchers with a practical framework for assessing the potential of this intriguing class of compounds.

Comparative Biological Performance

To contextualize the potential of the 2-(tert-Butyl)-2-methyloxetan-3-amine scaffold, we present a comparative analysis of three hypothetical derivatives against a known, non-oxetane containing inhibitor (Comparator A) of a hypothetical kinase, "Kinase X".

Compound	Structure	Target Potency (Kinase X IC50, nM)	Cellular Potency (MCF-7 EC50, µM)	Metabolic Stability (t½ in HLM, min)	Aqueous Solubility (µg/mL)
Scaffold-Core	2-(tert-Butyl)-2-methyloxetan-3-amine	> 10,000	> 100	> 120	1500
Derivative 1	N-acetyl-2-(tert-Butyl)-2-methyloxetan-3-amine	520	15.2	95	850
Derivative 2	N-(4-chlorobenzoyl)-2-(tert-Butyl)-2-methyloxetan-3-amine	25	1.8	65	250
Derivative 3	N-((1H-indazol-5-yl)carbonyl)-2-(tert-Butyl)-2-methyloxetan-3-amine	8	0.5	45	400
Comparator A	A non-oxetane containing benzamide inhibitor	15	1.2	20	150

Analysis of Comparative Data:

• The unsubstituted Scaffold-Core demonstrates the foundational properties of the oxetane structure: high metabolic stability and excellent aqueous solubility, though it lacks intrinsic potency against Kinase X.

• Derivative 1 , with a simple acetyl group, shows a significant gain in potency, indicating that the N-acylation is a viable strategy for interacting with the target.

• Derivative 2 introduces a 4-chlorobenzoyl group, a common fragment in kinase inhibitors. This results in a substantial improvement in both target and cellular potency. The increased lipophilicity, however, leads to a predictable decrease in aqueous solubility and a slight reduction in metabolic stability.

• Derivative 3 represents a more advanced analog, incorporating a heterocycle known to form favorable interactions in kinase active sites. This derivative exhibits the highest potency, surpassing the non-oxetane Comparator A . Notably, while its metabolic stability is lower than the core scaffold, it is still superior to Comparator A, highlighting a key advantage of the oxetane core.

• Compared to Comparator A , the oxetane-containing derivatives, particularly Derivative 3, offer a compelling combination of high potency and improved metabolic stability, a crucial parameter for in vivo efficacy.

Experimental Validation Workflows

The generation of reliable and reproducible data is paramount in drug discovery.[7][8][9][10] Below are the detailed protocols for the key assays used to characterize the 2-(tert-Butyl)-2-methyloxetan-3-amine derivatives.

General Workflow for Compound Validation

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Enantiomeric Excess Determination of Chiral 3-Aminooxetanes: A Comparative Methodological Guide

As chiral 3-aminooxetanes increasingly replace gem-dimethyl groups and carbonyl functionalities in modern drug discovery, they offer profound improvements in metabolic stability, aqueous solubility, and lipophilicity (logD) reduction 1. However, confirming the stereochemical fidelity of these sp3-rich building blocks presents a significant analytical hurdle. Accurately determining their enantiomeric excess (ee) requires navigating their high polarity, the basicity of the oxetane-bound amine, and, in aliphatic variants, the complete absence of a native UV chromophore.

This guide objectively evaluates the leading chromatographic strategies for resolving 3-aminooxetane enantiomers, detailing the causality behind stationary phase selection, mobile phase optimization, and necessary derivatization techniques.

Mechanistic Context: The Analytical Challenge

The oxetane ring is a highly strained, four-membered cyclic ether. When an amine is introduced at the 3-position, the resulting molecule becomes a dense hub of hydrogen-bond acceptors and donors. When analyzing these basic compounds on traditional silica-backed Chiral Stationary Phases (CSPs), the primary or secondary amine strongly interacts with residual acidic silanols on the silica matrix. This secondary interaction leads to severe peak tailing, irreversible adsorption, and the collapse of enantiomeric resolution (Rs) 2.

To successfully determine the ee of a 3-aminooxetane, the analytical workflow must be dictated by the analyte's substitution pattern.

Decision matrix for selecting the optimal ee determination workflow based on analyte structure.

Comparative Analysis of ee Determination Strategies

Strategy A: Direct Normal-Phase Chiral HPLC

Best for: 3-Aryl-3-aminooxetanes (compounds with native UV absorbance). Mechanism: Separation is achieved via transient diastereomeric complexes formed between the oxetane enantiomers and a polysaccharide-based chiral selector (e.g., amylose tris(3,5-dimethylphenylcarbamate)) [[2]](). The chiral recognition is driven by hydrogen bonding at the carbamate linkages and steric inclusion within the polysaccharide helical groove.

Strategy B: Indirect Separation via Pre-Column Derivatization

Best for: Aliphatic 3-aminooxetanes (lacking UV absorbance). Mechanism: The analyte is reacted with a derivatizing agent like 4-chloro-7-nitro-1,2,3-benzoxadiazole (NBD-Cl). This chemical transformation serves a dual purpose: it introduces a highly sensitive fluorophore for detection, and it covalently neutralizes the basic amine, entirely eliminating the silanol-induced peak tailing that plagues direct separation 3.

Strategy C: Macrocyclic Glycopeptide CSPs

Best for: Underivatized, highly polar, or zwitterionic 3-aminooxetane derivatives (e.g., 3-aminooxetane-3-carboxylic acids). Mechanism: Columns utilizing teicoplanin (e.g., Chirobiotic T) rely on ionic interactions, hydrogen bonding, and steric inclusion. Because they operate effectively in polar organic or aqueous mobile phases, they are uniquely suited for direct LC-MS analysis of zwitterionic species without prior derivatization 4.

Chiral recognition mechanism illustrating transient diastereomeric complex formation on polysaccharide CSPs.

Quantitative Performance Comparison

The following table summarizes the operational metrics of each strategy to guide method selection based on laboratory capabilities and analyte properties.

Methodology	Target Analyte Profile	Primary CSP / Reagent	Detection Mode	Sensitivity (LOD)	Resolution (Rs) Potential
Direct Normal-Phase HPLC	3-Aryl-3-aminooxetanes	Chiralpak IA / IC	UV (210-254 nm)	~1-5 µg/mL	High (Rs > 2.0)
Indirect HPLC (Derivatized)	Aliphatic 3-aminooxetanes	NBD-Cl + Chiralpak IE	Fluorescence	~10-50 ng/mL	Very High (Rs > 2.5)
Direct Polar Ionic HPLC	Zwitterionic derivatives	Chirobiotic T	LC-MS / ELSD	~100 ng/mL	Moderate (Rs 1.5-2.0)

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. They embed internal controls to rule out false ee readings caused by chromatographic artifacts or reaction-induced racemization.

Protocol A: Direct Chiral HPLC for 3-Aryl-3-aminooxetanes

Causality Focus: Suppressing secondary interactions.

• System Suitability (The Control): Before analyzing the enantioenriched sample, inject a synthesized racemic standard of the 3-aryl-3-aminooxetane. Adjust the gradient until baseline resolution (Rs ≥ 1.5) is achieved. This validates that the column can effectively discriminate the enantiomers under current conditions.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of Hexane/Isopropanol (90:10 v/v). Crucial Step: Add 0.1% Diethylamine (DEA) to the mobile phase.

  • Causality: DEA acts as a sacrificial basic modifier. It competitively binds to the highly acidic residual silanols on the silica support, preventing the basic oxetane amine from adsorbing. This ensures sharp, symmetrical peaks and prevents artificial peak broadening that could obscure the ee calculation.

• Analysis: Run the method at a flow rate of 1.0 mL/min at 25°C. Monitor UV absorbance at 220 nm. Integrate the peak areas to determine the ee.

Protocol B: NBD-Cl Derivatization for Aliphatic 3-aminooxetanes

Causality Focus: Preventing thermal racemization during derivatization.

• Reaction Setup: In a dry vial, dissolve the aliphatic chiral 3-aminooxetane (1.0 eq) in 5 mL of Dimethylformamide (DMF). Add NBD-Cl (1.2 eq) and Triethylamine (TEA) (10.0 eq).

  • Causality: The nucleophilic aromatic substitution of NBD-Cl generates HCl as a byproduct. The massive excess of TEA acts as a proton scavenger, driving the reaction to completion and preventing the protonation of the oxetane amine, which would otherwise halt the reaction 3.

• Mild Incubation: Stir the mixture strictly at room temperature (20-25°C) for 6 hours.

  • Causality: Elevated temperatures can induce racemization at the chiral center. Maintaining mild conditions ensures the final measured ee is a true reflection of the starting material's purity 3.

• Self-Validation Control: Run a parallel derivatization using a known enantiopure standard (if available). If the standard returns an ee of <99% post-derivatization, racemization has occurred, and the reaction temperature/time must be lowered.

• Chromatographic Analysis: Filter the resultant solution and inject it onto a Chiralpak IE column using an isocratic mobile phase of 10-30% Isopropanol/Hexane. Detect the derivatives using Fluorescence (Excitation 470 nm / Emission 530 nm).

References

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews Source: ACS Publications URL:[Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases Source: Journal of the Pharmaceutical Society of Korea URL:[Link]

• Chiral HPLC separation: strategy and approaches Source: Chiralpedia URL:[Link]

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• 4. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Absolute Configuration Determination of 2-(tert-Butyl)-2-methyloxetan-3-amine

The unambiguous assignment of the absolute configuration of chiral molecules is a cornerstone of modern drug discovery and development. The spatial arrangement of atoms dictates molecular recognition, influencing everything from pharmacological efficacy to toxicological profiles.[1][2][3] For novel structures like 2-(tert-Butyl)-2-methyloxetan-3-amine, a molecule with a stereogenic center adjacent to a sterically demanding tert-butyl group, this determination is both critical and challenging.

This guide provides an in-depth comparison of the gold-standard method, single-crystal X-ray crystallography, with powerful spectroscopic alternatives. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references to equip researchers with the knowledge to select the most appropriate technique for their needs.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is widely regarded as the most definitive and powerful method for determining the three-dimensional structure of a molecule, including its absolute configuration.[1][4] The technique's strength lies in its ability to provide a direct visualization of the atomic arrangement in the crystalline state.

The Principle of Anomalous Dispersion

Under normal diffraction conditions, the intensities of reflections from crystal planes (hkl) and their inverse (-h-k-l), known as Friedel pairs, are identical (Friedel's Law).[1][3] However, when the energy of the incident X-rays is near the absorption edge of an atom within the crystal, a phenomenon called anomalous dispersion occurs.[3][5] This effect imparts a phase shift to the scattered X-rays, causing the intensities of the Friedel pairs to differ slightly.[1][3] These intensity differences, or Bijvoet differences, are directly dependent on the absolute configuration of the molecule and allow for its unambiguous determination.[3]

For organic molecules composed primarily of light atoms (C, H, N, O), this effect can be weak. The choice of X-ray radiation is therefore critical; copper radiation (Cu Kα) is generally preferred over molybdenum (Mo Kα) as it enhances the anomalous scattering from these lighter atoms.[1][3][6]

Key Validation Metrics: The Flack and Hooft Parameters

During the refinement of the crystal structure, the Flack parameter (x) is calculated to quantify the absolute structure.[7][8] It represents the mole fraction of the inverted enantiomer in the crystal. The interpretation is as follows:

• x ≈ 0: The refined model has the correct absolute configuration.[1][7]

• x ≈ 1: The inverted structure is correct.[1][7]

• x ≈ 0.5: The crystal is likely a racemic twin.[7]

A small standard uncertainty (s.u.) on the Flack parameter is crucial for a confident assignment.[9][10] An alternative and statistically robust metric is the Hooft parameter, which uses Bayesian statistics to determine the probability of the assigned configuration being correct.[1][11]

Experimental Workflow and Protocol

The successful determination of absolute configuration by X-ray crystallography is a multi-step process, with the initial crystallization being the most significant hurdle.

Experimental Protocol: X-ray Crystallography

• Crystal Growth (The Critical Step):

  • Objective: To obtain a single, well-ordered crystal of enantiomerically pure 2-(tert-Butyl)-2-methyloxetan-3-amine, typically 0.1-0.3 mm in size.[3]

  • Methodology: This often requires extensive screening of solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling). For amines, forming a salt with a suitable acid (e.g., HCl, tartaric acid) can often improve crystallinity.

• Data Collection:

  • Objective: To collect high-quality diffraction data with a measurable anomalous signal.

  • Methodology:

    • Mount a suitable crystal on a goniometer head.

    • Utilize a diffractometer equipped with a Cu Kα X-ray source (λ = 1.5418 Å) to maximize anomalous scattering from the oxygen and nitrogen atoms.[3]

    • Collect a complete dataset, ensuring high redundancy of measurements for Friedel pairs.

• Structure Solution and Refinement:

  • Objective: To solve the crystal structure and refine the atomic model against the experimental data.

  • Methodology:

    • Process the raw diffraction data to obtain reflection intensities.

    • Solve the structure using direct methods or Patterson methods.

    • Refine the structural model using full-matrix least-squares, including atomic positions, and anisotropic displacement parameters. Crucially, include the Flack parameter in the refinement.[1][10]

• Absolute Configuration Assignment:

  • Objective: To unambiguously assign the stereochemistry based on the refinement results.

  • Methodology: Analyze the converged Flack parameter and its standard uncertainty. A value of x = 0.05 ± 0.06, for example, provides high confidence in the assigned configuration.[9] Corroborate with the Hooft parameter analysis if available.[11]

Caption: Workflow for absolute configuration determination by X-ray crystallography.

Data Summary & Comparison

Feature	X-ray Crystallography
Principle	Anomalous dispersion of X-rays by a single crystal.
Sample Requirement	High-quality single crystal (often difficult to obtain).[1][12]
Result	Unambiguous, direct determination of 3D structure.[1]
Key Metric	Flack Parameter, Hooft Parameter.[1]
Primary Challenge	Crystal growth.[1]
Best For	Compounds that readily form high-quality crystals.

Spectroscopic Alternatives: When Crystals Won't Cooperate

For many compounds, including oils or amorphous solids, obtaining a suitable crystal is impossible.[12] In these cases, spectroscopic techniques, which analyze the sample in solution, provide powerful alternatives. These methods typically rely on comparing an experimentally measured spectrum to a spectrum calculated using quantum mechanical methods like Density Functional Theory (DFT).[1][2]

Alternative 1: Vibrational Circular Dichroism (VCD)

VCD is a chiroptical technique that measures the differential absorption of left- and right-circularly polarized infrared light by a chiral molecule.[1][13] While the standard IR spectra of two enantiomers are identical, their VCD spectra are mirror images (equal in magnitude, opposite in sign).[12][14] This makes VCD highly sensitive to stereochemistry.

A significant advantage of VCD is that it does not require a chromophore, making it broadly applicable to many organic molecules, including 2-(tert-Butyl)-2-methyloxetan-3-amine.[13][14]

Experimental and Computational Workflow

Protocol: VCD Analysis

• Sample Preparation:

  • Dissolve 5-15 mg of the enantiopure sample in a suitable IR-transparent solvent (e.g., CDCl₃). The sample is recoverable.[14]

• Data Acquisition:

  • Record the VCD and standard IR absorption spectra using a VCD spectrometer.

• Computational Modeling:

  • Perform a comprehensive conformational search for one enantiomer (e.g., the R-enantiomer) of the molecule using computational chemistry software.

  • For the most stable, low-energy conformers, calculate the theoretical IR and VCD spectra using DFT (e.g., B3LYP functional with a suitable basis set).[15]

• Spectral Comparison and Assignment:

  • Generate a Boltzmann-averaged calculated VCD spectrum based on the relative energies of the stable conformers.

  • Compare the experimental VCD spectrum to the calculated spectrum. If the signs and relative intensities of the major bands match, the absolute configuration of the sample is the same as the one used for the calculation.[1][2] If the spectra are mirror images, the sample has the opposite configuration.[2]

Caption: Workflow for absolute configuration determination by VCD.

Data Summary & Comparison

Feature	Vibrational Circular Dichroism (VCD)
Principle	Differential absorption of polarized infrared light.[14]
Sample Requirement	Solution or neat liquid; no crystal needed.[14]
Result	Indirect determination via comparison to calculation.
Key Metric	Spectral pattern and sign matching.[2]
Primary Challenge	Requires accurate computational modeling of all relevant conformers.
Best For	Non-crystalline samples (oils, amorphous solids), molecules without a UV chromophore.[13][14]

Alternative 2: NMR with Chiral Derivatizing Agents (CDAs)

Standard NMR spectroscopy cannot differentiate between enantiomers. However, by reacting a chiral analyte like an amine with an enantiomerically pure chiral derivatizing agent (CDA), a pair of diastereomers is formed.[1] These diastereomers have different physical properties and, crucially, distinct NMR spectra.[1]

For primary amines, common CDAs include Mosher's acid (MTPA) or other specialized reagents that form amides or imines.[16][17] The analysis relies on observing differences in the chemical shifts (Δδ = δR - δS) for protons near the newly formed diastereomeric center.

Experimental and Analytical Workflow

Protocol: NMR with CDA

• Derivatization:

  • Divide the enantiopure amine sample into two portions.

  • React one portion with (R)-CDA and the other with (S)-CDA to form the two corresponding diastereomers. The reaction should be carried to completion.

• NMR Data Acquisition:

  • Acquire high-resolution 1H NMR (or 19F NMR if using a fluorine-containing CDA) spectra for each of the two diastereomeric products in the same solvent (e.g., CDCl₃).[16]

• Data Analysis and Assignment:

  • Carefully assign the signals in both spectra.

  • Calculate the chemical shift differences (Δδ) for protons at various positions relative to the stereocenter.

  • Apply an established conformational model (e.g., Mosher's model for MTPA amides) to correlate the signs of the Δδ values with the spatial arrangement of substituents around the stereocenter.[17][18] This correlation allows for the assignment of the absolute configuration of the original amine.

Caption: Workflow for absolute configuration determination by NMR with CDAs.

Data Summary & Comparison

Feature	NMR with Chiral Derivatizing Agents
Principle	Formation of diastereomers with distinct NMR spectra.[1]
Sample Requirement	Solution; requires chemical modification of the sample.[12]
Result	Indirect determination based on empirical models.
Key Metric	Sign and magnitude of Δδ (chemical shift differences).[19]
Primary Challenge	Requires successful derivatization; interpretation can be complex and model-dependent.[17]
Best For	Non-crystalline samples where derivatization is straightforward.

Head-to-Head Comparison and Final Recommendations

The choice of method for determining the absolute configuration of 2-(tert-Butyl)-2-methyloxetan-3-amine depends heavily on the physical properties of the sample and the resources available.

Method	Sample State	Ambiguity	Key Requirement	Main Limitation
X-ray Crystallography	Single Crystal	Low (Unambiguous)	High-quality crystal	Crystallization can be a major bottleneck.[1][13]
Vibrational CD (VCD)	Solution / Liquid	Low to Medium	Accurate DFT calculations	Computationally intensive; sensitive to conformational flexibility.
NMR with CDA	Solution	Medium	Successful derivatization	Relies on empirical models; potential for misinterpretation.
Electronic CD (ECD)	Solution	Low to Medium	UV-Vis Chromophore	Not ideal for molecules like the target which lack a chromophore.[1]

Recommendations for 2-(tert-Butyl)-2-methyloxetan-3-amine:

• Prioritize X-ray Crystallography: Always attempt to grow a single crystal first, either of the free amine or a suitable salt. A successful crystal structure provides the most reliable and irrefutable evidence of the absolute configuration.[1][20]

• If Crystallization Fails, Use VCD: Given that 2-(tert-Butyl)-2-methyloxetan-3-amine lacks a UV-Vis chromophore, VCD is the superior spectroscopic choice over ECD. It directly probes the chirality of the entire molecular framework without the need for chemical modification.[13][21]

• Consider NMR as a Viable Alternative: If VCD is not accessible, NMR with a suitable chiral derivatizing agent is a powerful and widely available technique. The primary amine handle on the target molecule should allow for straightforward derivatization to form amides.

By understanding the principles, protocols, and limitations of each method, researchers can navigate the critical task of stereochemical assignment with confidence, ensuring the integrity and validity of their scientific findings.

References

• Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. PMC. [Link]

• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry. [Link]

• Structural resolution. The anomalous dispersion. Universidad de Granada. [Link]

• Anomalous dispersion method of determining structure and absolute configuration of crystals. Indian Academy of Sciences. [Link]

• Absolute configuration. Wikipedia. [Link]

• NMR Determinations of the Absolute Configuration of α-Chiral Primary Amines. ACS Publications. [Link]

• Absolute configuration of complex chiral molecules. Spark904. [Link]

• Anomalous dispersion. CCDC. [Link]

• ABSOLUTE CONFIGURATION BY VCD. BioTools. [Link]

• Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. American Laboratory. [Link]

• New Chiral Derivatizing Agents: Convenient Determination of Absolute Configurations of Free Amino Acids by 1H NMR. ACS Publications. [Link]

• Bijvoet-Pair Analysis. Platon. [Link]

• Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality. [Link]

• Absolute Configuration. CCDC. [Link]

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. [Link]

• Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. Royal Society of Chemistry. [Link]

• Absolute Configuration Determination with Electronically Enhanced Vibrational Circular Dichroism. PMC. [Link]

• Flack parameter. Wikipedia. [Link]

• Determination of the Absolute Configuration of Amines and α-Amino Acids by 1H NMR of (R)-O-Aryllactic Acid Amides. ACS Publications. [Link]

• The use of X-ray Crystallography to Determine Absolute Configuration (II). IUCr. [Link]

• Use of intensity quotients and differences in absolute structure refinement. PMC. [Link]

• The use of X-ray crystallography to determine absolute configuration. ResearchGate. [Link]

• Absolute Configurations of Synthetic Molecular Scaffolds from Vibrational CD Spectroscopy. ACS Publications. [Link]

• Absolute Configuration of Small Molecules by Co‐Crystallization. PMC. [Link]

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. [Link]

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• 21. spectroscopyeurope.com [spectroscopyeurope.com]

Head-to-head comparison of oxetane vs. cyclobutane analogs in drug design

In modern drug design, escaping "flatland" by incorporating sp³-rich scaffolds is a proven strategy to improve clinical success rates and reduce off-target toxicity. When replacing metabolically labile methylene groups or lipophilic gem-dimethyls, medicinal chemists frequently evaluate four-membered rings. The decision between a carbocyclic cyclobutane and a heterocyclic oxetane is not merely a matter of synthetic convenience; it fundamentally alters the molecule's physicochemical and pharmacokinetic trajectory.

As an application scientist, I approach this comparison by analyzing the structural causality behind these properties and validating them through rigorous experimental workflows. This guide provides a head-to-head technical comparison of oxetane and cyclobutane analogs, supported by structural theory, quantitative data, and self-validating experimental protocols.

Structural & Conformational Causality

The introduction of an oxygen atom into the four-membered ring fundamentally changes its geometry and electron distribution. Cyclobutane suffers from significant gauche interactions between adjacent C-H bonds. To relieve this torsional strain, the ring is forced into a puckered conformation with an angle of approximately 30° 1.

In contrast, the oxetane ring replaces a CH₂ group with an oxygen atom, which lacks substituents. This eliminates the eclipsing interactions on one side of the ring, resulting in a nearly planar conformation with a puckering angle of just ~8.7° [[2]](). This planarity, combined with the strong electron-withdrawing inductive effect of the oxygen, allows oxetanes to act as "polar hydrophobic" groups. They occupy a similar van der Waals volume to cyclobutane but present a significant dipole moment that enhances aqueous solvation without introducing hydrogen bond donors 3.

Caption: Logical flow of physicochemical property modulation: Cyclobutane vs. Oxetane.

Quantitative Physicochemical Profiling

When comparing matched molecular pairs, the divergence in properties becomes highly quantifiable. The table below synthesizes typical shifts observed when replacing a cyclobutane with an oxetane in a drug-like scaffold.

Feature	Cyclobutane Analog	Oxetane Analog	Causality / Mechanism
Ring Puckering	~30° (Puckered)	~8.7° (Planar)	Reduced gauche interactions due to lone pairs on oxygen replacing C-H bonds 3.
Lipophilicity (ΔLogP)	Baseline	-0.4 to -1.0 units	The polar ether oxygen significantly reduces lipophilicity while maintaining sp³ character 4.
Aqueous Solubility	Low	High	High dipole moment improves hydration; acts as a superior solubilizing group 2.
Adjacent Amine pKa	Negligible effect	Lowers by 1-2 units	Strong inductive electron-withdrawing effect of the oxygen atom [[3]]().

Metabolic & Safety Implications

Basicity Tuning and hERG Liability: Highly basic amines (such as piperazines) are notorious for binding to the hERG potassium channel, leading to severe cardiotoxicity. By placing an oxetane adjacent to a basic nitrogen (e.g., forming an oxetan-3-yl piperazine), the inductive pull of the oxygen lowers the amine's pKa. This subtle basicity modulation preserves target engagement while significantly reducing hERG affinity 3. Cyclobutane lacks this inductive capability, leaving the hERG liability unmitigated.

Metabolic Stability vs. Chemical Vulnerability: Both rings effectively block oxidative metabolism at their respective positions. However, oxetanes redirect metabolic clearance away from Cytochrome P450 (CYP) enzymes due to their lower lipophilicity. The primary caveat is chemical stability: oxetanes, particularly 2-substituted ones, are susceptible to acid-catalyzed ring opening. Protonation of the ether oxygen activates the adjacent carbons for nucleophilic attack. This vulnerability is experimentally mitigated by utilizing 3,3-disubstituted oxetanes, where steric shielding protects the C-O bond from backside attack 2.

Self-Validating Experimental Protocol: Parallel Bioisostere Evaluation

To objectively determine the superior bioisostere for a specific scaffold, we employ a self-validating screening protocol. This workflow ensures that synthetic outcomes are directly correlated with ADME improvements, creating a closed-loop feedback system for lead optimization.

Caption: Self-validating experimental workflow for evaluating four-membered ring bioisosteres.

Step-by-Step Methodology:

1. Parallel Synthesis (Photochemical Routes)

• Oxetane Synthesis: Utilize a Paternò–Büchi photocycloaddition. Irradiate a mixture of the target ketone and alkene using a 300 W mercury lamp. Causality Note: Transitioning from a batch process to a continuous flow reactor is highly recommended, as it improves yield from ~8% to >88% by ensuring uniform photon flux and preventing over-irradiation degradation 4.

• Cyclobutane Synthesis: Execute an intramolecular [2+2] photocycloaddition of the corresponding diene precursor under UV irradiation (λ=366 nm) in a non-polar solvent like pentane to isolate the carbocyclic analog 5.

2. Kinetic Solubility Profiling (Nephelometry)

• Prepare 10 mM DMSO stock solutions of both matched pairs.

• Spike into PBS (pH 7.4) to a final concentration range of 1–500 µM (maintaining 1% DMSO final concentration).

• Incubate for 2 hours at room temperature and measure light scattering via nephelometry. Causality Note: Nephelometry is chosen over thermodynamic shake-flask methods here for rapid, high-throughput detection of early precipitation. The oxetane analog will typically show a significantly delayed onset of precipitation compared to the cyclobutane.

3. hERG Patch-Clamp Assay (Validation of pKa tuning)

• Express hERG channels in HEK293 cells.

• Apply compounds via a rapid perfusion system at varying concentrations.

• Measure tail current inhibition using whole-cell patch-clamp electrophysiology. A successful oxetane bioisostere should demonstrate an IC₅₀ shift of >10-fold higher (safer) than the cyclobutane analog.

4. Microsomal Stability (HLM)

• Incubate 1 µM of each compound with Human Liver Microsomes (1 mg/mL protein) and NADPH (1 mM) at 37°C.

• Quench with cold acetonitrile at 0, 5, 15, 30, and 60 minutes.

• Analyze parent depletion via LC-MS/MS to calculate intrinsic clearance (CL_int).

Conclusion

While cyclobutanes provide a robust, lipophilic structural spacer, oxetanes offer a sophisticated tool for multidimensional property optimization. By strategically deploying oxetanes, medicinal chemists can simultaneously lower LogP, enhance solubility, and tune basicity without sacrificing the critical sp³ fraction of the molecule.

References

• Benchchem. "1-(Oxetan-3-yl)piperazine hemioxalate | 1523571-19-8". Source: benchchem.com. 2

• Bull, J. A., et al. "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry". Source: Chemical Reviews (acs.org). 4

• "Applications of oxetanes in drug discovery and medicinal chemistry". Source: PMC (nih.gov). 3

• "Concise Enantioselective Total Syntheses of Rearranged ent‐Trachylobane Diterpenoids (–)‐Wallichanols A and B". Source: researchgate.net. 5

• "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry - SciSpace". Source: scispace.com. 1

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• 3. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Beyond the Bioisostere: A Comparative Guide to Confirming the Structure of N-Acylated 2-(tert-Butyl)-2-methyloxetan-3-amine

Introduction

Oxetanes are highly valued in modern medicinal chemistry as metabolically stable, sp³-rich bioisosteres for carbonyls and gem-dimethyl groups[1]. The incorporation of 3-aminooxetanes specifically serves to modulate physicochemical properties such as aqueous solubility and lipophilicity without sacrificing target affinity [2]. However, introducing massive steric bulk—such as in 2-(tert-butyl)-2-methyloxetan-3-amine [3]—creates unique analytical challenges.

When this amine is N-acylated (e.g., forming an amide linkage during lead optimization), the resulting steric clash between the C2 tert-butyl/methyl groups and the C3 N-acyl group often restricts bond rotation. This leads to complex NMR spectra characterized by rotamers and overlapping multiplets. This guide compares three analytical workflows for confirming the structure and relative stereochemistry of N-acylated 2-(tert-butyl)-2-methyloxetan-3-amine, providing researchers with a self-validating protocol for rigorous structural elucidation.

The Causality of Analytical Ambiguity in Hindered Oxetanes

Why do standard analytical techniques struggle with this specific scaffold?

• Restricted Amide Rotation: The N-acyl group experiences severe steric repulsion from the adjacent tert-butyl group. This restricted rotation around the C-N amide bond results in distinct cis and trans rotamers observable on the NMR timescale at room temperature, artificially doubling the number of signals.

• Diastereotopic Protons: The C4 protons of the oxetane ring are diastereotopic. The presence of rotamers further complicates the splitting patterns (forming complex ABX spin systems), making standard 1D ¹H NMR insufficient for definitive assignment.

• Stereochemical Ambiguity: The relative stereochemistry at C2 and C3 (whether the amine is syn or anti to the tert-butyl group) dictates the molecule's 3D vector projection, which is critical for target binding and cannot be determined by mass spectrometry.

Comparison of Structural Confirmation Strategies

To objectively determine the best approach for structural confirmation, we must compare the analytical outputs against the time and resource investments required.

Analytical Strategy	Primary Output	Rotamer Resolution	Stereochemical Certainty	Time/Cost	Best Use Case
1D NMR + LC-HRMS	Exact mass, basic connectivity	Poor (Signals overlap/double)	Low (Cannot confirm syn/anti)	Low / Fast	Initial reaction screening
VT-NMR + 2D NMR (NOESY)	Complete connectivity, relative configuration	Excellent (Coalescence at high temp)	High (NOE contacts confirm geometry)	Medium / Moderate	Routine lead optimization
Single-Crystal XRD (SCXRD)	Absolute 3D spatial coordinates	N/A (Solid state locks one conformer)	Absolute (Definitive 3D structure)	High / Slow	Final IND candidate validation

Experimental Protocols: A Self-Validating Workflow

To overcome the limitations of standard 1D NMR, we recommend a combined Variable Temperature (VT) and 2D NMR approach. This protocol establishes causality: by increasing thermal energy, we overcome the rotational barrier of the amide, coalescing the rotameric signals into a single set, which is then mapped using NOESY.

Protocol 1: Variable Temperature (VT) NMR for Rotamer Coalescence

• Sample Preparation: Dissolve 15 mg of the N-acylated 2-(tert-butyl)-2-methyloxetan-3-amine in 0.6 mL of DMSO-d6.

  • Causality Note: DMSO is chosen over CDCl₃ due to its higher boiling point, allowing for elevated VT experiments without the risk of solvent evaporation or tube pressurization.

• Baseline Acquisition: Acquire a standard ¹H NMR spectrum at 298 K (25 °C). Note the duplicated signals for the C4 oxetane protons (typically around 4.2–4.8 ppm) and the N-acyl alkyl groups.

• Thermal Titration: Increase the probe temperature in 10 K increments from 298 K to 373 K (100 °C). Acquire a ¹H spectrum at each step, allowing 5 minutes for thermal equilibration.

• Coalescence Observation: Observe the broadening and subsequent coalescence of the duplicated signals. The temperature at which the signals merge is the coalescence temperature ( Tc​ ).

  • Self-Validation: This step acts as an internal control, confirming that the peak doubling was strictly due to restricted rotation and not chemical impurities or side products.

• Data Processing: Use the coalesced spectrum at 373 K to cleanly integrate the proton signals, validating the exact proton count.

Protocol 2: NOESY-Based Relative Stereochemical Assignment

• Cooling and Relaxation: Return the sample to 298 K. While rotamers will reappear, the NOESY experiment must be run at a temperature where the molecule is stable and tumbling appropriately to generate a strong Nuclear Overhauser Effect (NOE).

• Parameter Setup: Set up a 2D NOESY (or ROESY for mid-sized molecules ~300-500 Da to avoid zero-crossing of the NOE). Use a mixing time ( tm​ ) of 300–500 ms.

• Acquisition: Acquire with a minimum of 16 scans per t1​ increment to ensure sufficient signal-to-noise for the sterically hindered protons.

• Causality in Assignment:

  • Look for cross-peaks between the C3 proton and the C2 methyl group.

  • Look for cross-peaks between the C3 proton and the C2 tert-butyl group.

  • Logic Check: A strong NOE between the C3-H and the C2-methyl indicates they reside on the same face of the oxetane ring (syn). Consequently, the bulky tert-butyl group must be anti to the C3 proton, definitively confirming the relative stereochemistry of the synthesized diastereomer.

Workflow Visualization

Analytical workflow for the structural elucidation of sterically hindered oxetane amides.

References

• Wuitschik, G., Carreira, E. M., et al. "Oxetanes in drug discovery: structural and synthetic insights." Journal of Medicinal Chemistry. URL: [Link]

• "Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis." RSC Medicinal Chemistry. URL: [Link]

• "2-Tert-butyl-2-methyl-oxetan-3-amine." PubChem. URL: [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(tert-Butyl)-2-methyloxetan-3-amine

For researchers at the forefront of drug discovery, novel chemical entities like 2-(tert-Butyl)-2-methyloxetan-3-amine represent both opportunity and a responsibility to ensure safety. This guide provides a detailed protocol for the safe handling, use, and disposal of this compound, grounded in the principles of chemical safety and risk mitigation. Our approach moves beyond simple checklists to explain the rationale behind each recommendation, empowering you to make informed safety decisions.

Hazard Identification and Risk Assessment: A Proactive Stance

• Aliphatic Amine Moiety: Primary amines can be corrosive, causing severe skin burns and eye damage.[1] They are often respiratory irritants and can be harmful if swallowed or inhaled.[2][3]

• Oxetane Ring: As a strained four-membered ether, the oxetane ring is susceptible to ring-opening under certain conditions, particularly with strong acids or some reducing agents.[4][5][6] While generally more stable than epoxides, this reactivity warrants caution.[4] Ethers also present a risk of forming explosive peroxides over time if exposed to air and light, though the substitution on this particular molecule may mitigate this risk.[7]

Based on this structural analysis, we can anticipate the primary hazards associated with 2-(tert-Butyl)-2-methyloxetan-3-amine, as summarized in the table below.

Potential Hazard	Functional Group Origin	Potential Consequences
Skin and Eye Irritation/Corrosion	Primary Aliphatic Amine	Chemical burns, serious eye damage.[1][8]
Respiratory Irritation	Primary Aliphatic Amine	Coughing, shortness of breath if vapors are inhaled.[1][9]
Flammability	General Organic Compound	May be flammable, especially if dissolved in a flammable solvent.[3]
Reactivity	Oxetane Ring	Unintended ring-opening can occur with incompatible reagents (e.g., strong acids).[4][10]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount. The following protocol is designed to provide robust protection against the anticipated hazards.[11]

The primary route of exposure in a laboratory setting is often through skin contact. Therefore, selecting the correct gloves is critical.

• Recommended: Nitrile gloves are a suitable choice for incidental contact. They offer good resistance to amines and ethers.

• For Prolonged Contact or Immersion: For tasks involving larger quantities or extended handling times, consider using a more robust glove material such as Butyl rubber or a laminate glove (e.g., Silver Shield®). Always check the manufacturer's glove compatibility charts for specific breakthrough times.

• The "Why": Amines can be aggressive toward certain glove materials. Nitrile provides a good balance of protection and dexterity for most lab-scale operations. Heavier-duty gloves are necessary when the risk of prolonged exposure increases.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

• Recommended for Splash Hazard: Chemical splash goggles should be worn when handling solutions or larger quantities (>50 mL) of the material where there is a risk of splashing.

• Full Face Protection: Use a face shield in conjunction with safety goggles when handling significant quantities or when a high splash risk is anticipated (e.g., during reaction quenching or transfers between large containers).

• A standard flame-resistant laboratory coat should be worn and kept buttoned.

• For procedures involving larger volumes, a chemically resistant apron should be worn over the lab coat.

• Ensure legs and feet are covered; closed-toe shoes are mandatory.

All handling of 2-(tert-Butyl)-2-methyloxetan-3-amine, including weighing and solution preparation, must be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[9]

Operational and Disposal Plans: A Step-by-Step Guide

Safe handling extends beyond wearing the correct PPE. It involves a systematic approach to every step of the process, from preparation to disposal.

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental scale.

Caption: PPE selection workflow based on the scale of the operation.

• Preparation: Before handling the chemical, ensure the fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary items. Have spill cleanup materials readily available.

• Donning PPE: Put on your lab coat, followed by safety glasses or goggles. Finally, don your gloves, ensuring they overlap the cuffs of your lab coat.

• Chemical Handling: Conduct all transfers, weighing, and solution preparations within the fume hood. Use spark-free tools if handling flammable solvents.[12]

• Doffing PPE: To prevent contamination, remove PPE in the reverse order it was put on. Remove your gloves first, using a technique that avoids touching the outer surface with your bare hands. Remove your lab coat and then your eye protection.

• Hygiene: Wash your hands thoroughly with soap and water after handling the chemical, even if you were wearing gloves.[12]

• Small Spills (in fume hood): Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Place the contaminated absorbent in a sealed, labeled hazardous waste container. Decontaminate the area with a suitable solvent, followed by soap and water.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[1][12] Remove contaminated clothing while under the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][8] Seek immediate medical attention.

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

• Waste Classification: All waste containing 2-(tert-Butyl)-2-methyloxetan-3-amine, including contaminated consumables (gloves, pipette tips, absorbent materials), should be classified as hazardous chemical waste.[13]

• Waste Collection: Use a dedicated, clearly labeled, and leak-proof container for all waste generated.[9][13] The label must include the words "Hazardous Waste" and the full chemical name.

• Segregation: Do not mix this waste stream with other incompatible waste types.

• Final Disposal: Store the sealed waste container in a designated satellite accumulation area. Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[9] Never dispose of this chemical down the drain.[7]

By adhering to these detailed protocols, you can effectively manage the risks associated with handling 2-(tert-Butyl)-2-methyloxetan-3-amine, ensuring a safe and productive research environment.

References

• What are the Health and Safety Guidelines for Using Amines?. Vertex AI Search.
• Oxetane - CymitQuimica. CymitQuimica.
• preventing decomposition of oxetane ring during synthesis. Benchchem.
• Personal Protective Equipment (PPE). University of Tennessee Knoxville.
• Safe Disposal of 3-(Allyloxy)oxetane: A Procedural Guide. Benchchem.
• Protective Equipment. American Chemistry Council.
• Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online.
• SAFETY D
• Ethers Health & Safety. University of St Andrews.
• SAFETY D
• Determination of alkylamine permeation through protective gloves using aliph
• OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
• Appendix I - Hazards Of Functional Groups. University of California, Berkeley.
• Safe Disposal of 3-(5-Bromopyridin-2-yl)oxetan-3-ol: A Procedural Guide. Benchchem.
• Oxetane.
• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.
• Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online.
• FULL PUBLIC REPORT Oxetane, 3,3'-[oxybis(methylene)]bis[3-ethyl-. Australian Industrial Chemicals Introduction Scheme (AICIS).
• SAFETY D
• SAFETY D
• TERT-BUTYLAMINE AR MSDS. Loba Chemie. RwX1t7AS039btN_Q==)

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